2-Methylbutyl benzyl ether

• CAS: 69205-11-4

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physicochemical Characterization of 2-Methylbutyl Benzyl Ether

This guide provides a comprehensive overview of the essential physicochemical properties of 2-methylbutyl benzyl ether, a valuable organic compound with applications as a solvent and a synthetic intermediate.[1] Designed for researchers, scientists, and professionals in drug development, this document outlines the theoretical framework and practical methodologies for the synthesis and detailed characterization of this ether. While specific experimental data for 2-methylbutyl benzyl ether is not widely published, this guide furnishes the robust experimental protocols necessary to determine its key physicochemical parameters, ensuring a self-validating system of analysis.

Introduction to 2-Methylbutyl Benzyl Ether

2-Methylbutyl benzyl ether, systematically named 2-methylbutoxymethylbenzene, is an organic ether characterized by a benzyl group and a branched 2-methylbutyl group linked by an oxygen atom. Its molecular structure, with the presence of both an aromatic ring and a branched alkyl chain, imparts a moderate polarity that influences its properties as a solvent.[1] The unique branched structure is a key determinant of its physical characteristics, such as boiling point and solubility, distinguishing it from linear or simpler ethers.[1]

Molecular Structure:

• IUPAC Name: 2-methylbutoxymethylbenzene[1]

• Molecular Formula: C₁₂H₁₈O[1]

• Molecular Weight: 178.27 g/mol [1]

• Canonical SMILES: CCC(C)COCC1=CC=CC=C1[1]

Core Physicochemical Properties: A Framework for Analysis

The following table outlines the key physicochemical properties of 2-Methylbutyl benzyl ether. While experimentally determined values are pending, this structured format serves as a template for data acquisition and comparison.

Property	Predicted/Estimated Value	Experimental Value	Method of Determination
Boiling Point	~220-240 °C (at 760 mmHg)	TBD	Distillation (Atmospheric or Vacuum)
Density	~0.93 - 0.95 g/cm³ (at 20°C)	TBD	Pycnometry
Refractive Index	~1.49 - 1.51 (at 20°C)	TBD	Abbe Refractometry
Solubility in Water	Predicted to be low	TBD	Visual Miscibility Test
Solubility in Organic Solvents	Predicted to be high in nonpolar and moderately polar solvents	TBD	Visual Miscibility Test

Synthesis of 2-Methylbutyl Benzyl Ether via Williamson Ether Synthesis

The most common and effective method for the preparation of unsymmetrical ethers like 2-methylbutyl benzyl ether is the Williamson ether synthesis.[1] This SN2 reaction involves the nucleophilic substitution of a halide by an alkoxide.[2]

Causality of Experimental Choices

The choice of reagents and conditions is critical for a successful Williamson ether synthesis. The reaction proceeds via an SN2 mechanism, which is favored by less sterically hindered alkyl halides.[2] Therefore, the synthesis is best approached by reacting the sodium salt of 2-methylbutanol (the alkoxide) with benzyl bromide (a primary benzylic halide). The reverse approach, reacting sodium benzyloxide with a 2-methylbutyl halide, would be less efficient due to potential competing elimination reactions with the secondary alkyl halide. A polar aprotic solvent like THF or DMF is chosen to solvate the cation of the alkoxide, leaving the alkoxide anion more nucleophilic.

Step-by-Step Experimental Protocol

• Alkoxide Formation:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add anhydrous 2-methylbutanol (1.0 equivalent).

  • Dissolve the alcohol in anhydrous tetrahydrofuran (THF).

  • Under a nitrogen atmosphere, add sodium hydride (NaH, 1.1 equivalents) portion-wise at 0 °C. Caution: NaH is highly reactive and flammable; handle with care. Hydrogen gas will be evolved.

  • Allow the mixture to stir at room temperature until the evolution of hydrogen ceases, indicating the complete formation of the sodium 2-methylbutoxide.

• Ether Formation:

  • Cool the alkoxide solution to 0 °C.

  • Add benzyl bromide (1.0 equivalent) dropwise via a syringe or dropping funnel.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux (around 66 °C for THF).

  • Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Quench the reaction by the slow addition of water to destroy any unreacted NaH.

  • Transfer the mixture to a separatory funnel and add more water and diethyl ether.

  • Separate the organic layer, and wash it successively with water and brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by fractional distillation under reduced pressure to obtain pure 2-methylbutyl benzyl ether.[3][4]

Visualization of Synthesis Workflow

Caption: Workflow for the synthesis of 2-Methylbutyl benzyl ether.

Experimental Determination of Physicochemical Properties

The following protocols describe standard laboratory procedures for determining the key physicochemical properties of a liquid organic compound like 2-methylbutyl benzyl ether.

Boiling Point Determination

The boiling point is a fundamental physical constant that can be determined by distillation.

• Apparatus Setup: Assemble a simple distillation apparatus with a round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.

• Procedure:

  • Place a sample of the purified ether in the distillation flask along with a few boiling chips.

  • Heat the flask gently.

  • Record the temperature at which the liquid boils and a steady stream of distillate is collected. This temperature is the boiling point at the ambient atmospheric pressure.

  • For high-boiling liquids, vacuum distillation is recommended to prevent decomposition.[4]

Density Measurement using Pycnometry

A pycnometer is a flask with a specific volume used for the precise measurement of density.[5][6]

• Calibration:

  • Thoroughly clean and dry the pycnometer and its stopper.

  • Weigh the empty pycnometer on an analytical balance (m_empty).

  • Fill the pycnometer with deionized water of a known temperature and insert the stopper, ensuring any excess water is expelled through the capillary.

  • Dry the exterior of the pycnometer and weigh it (m_water).

  • The volume of the pycnometer (V) can be calculated using the density of water at that temperature.

• Sample Measurement:

  • Empty and dry the pycnometer.

  • Fill it with the 2-methylbutyl benzyl ether sample at the same temperature as the water.

  • Weigh the filled pycnometer (m_sample).

  • The density (ρ) is calculated as: ρ = (m_sample - m_empty) / V.

Refractive Index Measurement

An Abbe refractometer is commonly used to measure the refractive index of liquids, which is a measure of how light bends as it passes through the substance.[7]

• Calibration: Calibrate the refractometer using a standard liquid with a known refractive index (e.g., distilled water).

• Measurement:

  • Place a few drops of the ether sample onto the prism of the refractometer.

  • Close the prism and allow the sample to reach thermal equilibrium.

  • Adjust the instrument to bring the dividing line between the light and dark fields into sharp focus at the crosshairs.

  • Read the refractive index from the scale.

Solubility Determination

The solubility of 2-methylbutyl benzyl ether in various solvents can be determined qualitatively.

• Procedure:

  • In a series of small test tubes, add a small, measured amount of 2-methylbutyl benzyl ether (e.g., 0.1 mL).

  • To each test tube, add a different solvent (e.g., water, ethanol, acetone, hexane) dropwise, shaking after each addition.

  • Observe if a homogeneous solution forms.

  • The solubility can be reported qualitatively (e.g., soluble, sparingly soluble, insoluble). The "like dissolves like" principle suggests that this ether will be soluble in nonpolar and moderately polar organic solvents but have low solubility in water.[8]

Visualization of Characterization Workflow

Caption: Workflow for the physicochemical and spectroscopic characterization.

Spectroscopic Characterization

Spectroscopic techniques are indispensable for confirming the structure and purity of the synthesized ether.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. For 2-methylbutyl benzyl ether, the key expected absorptions are:

• C-O-C stretch: A strong, characteristic absorption in the range of 1050-1150 cm⁻¹.[9]

• sp³ C-H stretch: Absorptions just below 3000 cm⁻¹ from the alkyl chain.

• sp² C-H stretch: Absorptions just above 3000 cm⁻¹ from the aromatic ring.

• C=C stretch: Absorptions in the 1450-1600 cm⁻¹ region from the aromatic ring.

The absence of a broad absorption around 3200-3600 cm⁻¹ would confirm the absence of a hydroxyl group from the starting alcohol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of the molecule.

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the different types of protons. The protons on the carbon adjacent to the ether oxygen (the benzylic -CH₂- and the -OCH₂- of the 2-methylbutyl group) will be deshielded and appear in the 3.4-4.5 ppm region.[9] The aromatic protons will appear in the 7.2-7.4 ppm region. The remaining protons of the 2-methylbutyl group will appear in the upfield region (typically 0.8-1.7 ppm).

• ¹³C NMR: The carbon NMR spectrum will show the number of non-equivalent carbon atoms. The carbon atoms bonded to the oxygen will be deshielded and appear in the 50-80 ppm range.[9] The aromatic carbons will resonate in the 125-150 ppm region.

Conclusion

This technical guide provides a comprehensive framework for the synthesis and physicochemical characterization of 2-methylbutyl benzyl ether. By following the detailed experimental protocols for Williamson ether synthesis, purification, and the determination of key properties such as boiling point, density, refractive index, and solubility, researchers can generate reliable and reproducible data. The integration of spectroscopic analysis (IR and NMR) is crucial for structural confirmation and purity assessment. This guide serves as a valuable resource for scientists and professionals engaged in the synthesis and characterization of novel organic compounds, promoting a rigorous and self-validating approach to chemical research.

References

• Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. Retrieved January 26, 2026, from [Link]

• Canada. (2017, June 5). Specialized test procedure—Procedure for density determination. Innovation, Science and Economic Development Canada. Retrieved January 26, 2026, from [Link]

• Chemistry LibreTexts. (2024, September 30). 18.8: Spectroscopy of Ethers. Retrieved January 26, 2026, from [Link]

• Chemistry LibreTexts. (2024, March 19). 18.9: Spectroscopy of Ethers. Retrieved January 26, 2026, from [Link]

• HINOTEK. (n.d.). How an Abbe Refractometer Works: The Principle of Critical Angle. Retrieved January 26, 2026, from [Link]

• How to Measure and Calculate Density with a Pycnometer: Step-by-Step Procedure. (2026, January 13). Retrieved January 26, 2026, from [Link]

• OpenStax. (2023, September 20). 18.8 Spectroscopy of Ethers. In Organic Chemistry. OpenStax. Retrieved January 26, 2026, from [Link]

• SALTISE. (2021, March 22). Organic Chemistry: Introduction to Solubility. Retrieved January 26, 2026, from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Purify by Distillation. Retrieved January 26, 2026, from [Link]

• University of Utah, Chemical Engineering. (2008, February 24). Pycnometer. Retrieved January 26, 2026, from [Link]

• Elwood, T. A. (1977). Purification of Polyphenyl Ethers by Vacuum Distillation. Analytical Chemistry, 49(13), 2207-2208. [Link]

• ResearchGate. (2018, June 30). Distillation of diethyl ether?. Retrieved January 26, 2026, from [Link]

• Organic Syntheses. (n.d.). 3-Benzyloxy-2-methyl Propanoate. Retrieved January 26, 2026, from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. How To [chem.rochester.edu]
• 6. Solubility Temperature Dependence Predicted from 2D Structure | ADMET and DMPK [pub.iapchem.org]
• 7. 18.8 Spectroscopy of Ethers – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 8. 18.8 Spectroscopy of Ethers - Organic Chemistry | OpenStax [openstax.org]
• 9. chem.libretexts.org [chem.libretexts.org]

Introduction: The Significance of 2-Methylbutyl benzyl ether in Modern Chemistry

An In-depth Technical Guide to the Thermodynamic Properties of 2-Methylbutyl benzyl ether

For Researchers, Scientists, and Drug Development Professionals

2-Methylbutyl benzyl ether, an organic compound featuring a benzyl group bonded to a 2-methylbutyl group via an ether linkage, is a molecule of growing interest in the fields of organic synthesis and pharmaceutical development.[1] Its utility stems from its role as a versatile solvent, a stable protecting group for alcohols, and a key intermediate in the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs).[1] The branched 2-methylbutyl group can influence physical properties such as boiling point and solubility compared to its linear isomers, making its specific thermodynamic characteristics of paramount importance for process optimization, safety, and reaction modeling.

A thorough understanding of the thermodynamic properties of 2-Methylbutyl benzyl ether—such as its enthalpy of formation, heat capacity, and phase transition behavior—is critical for its effective and safe application. These parameters govern energy balances in chemical reactors, dictate purification strategies like distillation, and inform safety protocols related to thermal stability. This guide, therefore, serves as a comprehensive manual for researchers, providing both a theoretical framework and practical, field-proven experimental protocols for the determination of these essential properties. While extensive experimental data for this specific ether is not widely published, this document will equip scientists with the necessary methodologies to characterize it and similar compounds with a high degree of scientific rigor.

Part 1: Synthesis and Purification - The Foundation of Accurate Measurement

The integrity of any thermodynamic measurement is contingent on the purity of the sample. The Williamson ether synthesis is a robust and widely employed method for the preparation of unsymmetrical ethers like 2-Methylbutyl benzyl ether.[1][2]

Experimental Protocol: Williamson Ether Synthesis of 2-Methylbutyl benzyl ether

Objective: To synthesize 2-Methylbutyl benzyl ether with high purity suitable for thermodynamic analysis.

Materials:

• 2-Methyl-1-butanol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Benzyl bromide

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Dichloromethane (DCM)

Procedure:

• Alkoxide Formation:

  • To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 2-methyl-1-butanol (1.0 eq) dissolved in anhydrous THF.

  • Cool the solution to 0 °C in an ice bath.

  • Carefully add sodium hydride (1.1 eq) portion-wise to the stirred solution. Causality: Sodium hydride is a strong, non-nucleophilic base that efficiently deprotonates the alcohol to form the sodium alkoxide. Conducting this at 0 °C controls the exothermic reaction and the rate of hydrogen gas evolution.

  • Allow the mixture to warm to room temperature and stir for 1 hour, or until hydrogen evolution ceases, indicating complete formation of the alkoxide.

• Ether Formation (Sₙ2 Reaction):

  • Cool the alkoxide solution back to 0 °C.

  • Add benzyl bromide (1.0 eq) dropwise via the dropping funnel. Causality: The alkoxide acts as a nucleophile, attacking the electrophilic benzylic carbon of benzyl bromide in a classic Sₙ2 reaction. Dropwise addition at low temperature is crucial to manage the exothermicity of the reaction and prevent potential side reactions.

  • After the addition is complete, allow the reaction to warm to room temperature and stir overnight.

• Workup and Extraction:

  • Cool the reaction mixture to 0 °C and cautiously quench by the slow addition of saturated aqueous NH₄Cl to consume any unreacted NaH.

  • Add deionized water and transfer the mixture to a separatory funnel.

  • Extract the aqueous layer three times with dichloromethane.

  • Combine the organic layers and wash sequentially with deionized water and then brine. Causality: The brine wash helps to remove residual water from the organic phase.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification and Characterization:

  • Purify the crude product by vacuum distillation or flash column chromatography on silica gel.

  • Characterize the purified 2-Methylbutyl benzyl ether using ¹H NMR, ¹³C NMR, and FT-IR spectroscopy to confirm its structure and assess its purity. A purity of >99.5% is desirable for accurate thermodynamic measurements.

Caption: Workflow for the synthesis and purification of 2-Methylbutyl benzyl ether.

Part 2: Computational Prediction of Thermodynamic Properties

Before embarking on extensive experimental work, computational chemistry provides valuable estimates of thermodynamic properties. Methods like Density Functional Theory (DFT) can predict properties such as the standard enthalpy of formation (ΔfH°), standard entropy (S°), and heat capacity (Cv) with reasonable accuracy.

Methodology Overview: DFT Calculations

• Structure Optimization: The 3D structure of 2-Methylbutyl benzyl ether is optimized to find its lowest energy conformation. A common and effective method is the B3LYP functional with a 6-31G* basis set.

• Frequency Analysis: A frequency calculation is then performed on the optimized geometry. This confirms that the structure is a true minimum on the potential energy surface (no imaginary frequencies) and provides the zero-point vibrational energy (ZPVE), thermal corrections, and entropy.

• Enthalpy of Formation Calculation: The gas-phase enthalpy of formation can be calculated using an isodesmic reaction approach, which helps in canceling out systematic errors in the calculations.

Predicted and Comparative Thermodynamic Data

Direct experimental data for 2-Methylbutyl benzyl ether is scarce. However, we can use computational methods and data from similar compounds to establish expected values.

Property	2-Methylbutyl benzyl ether (Predicted)	3,4,5-Trifluorobenzyl alcohol, 2-methylbutyl ether (Calculated)[3]	Benzyl isopentyl ether (Calculated)[4]	Benzyl tert-butyl ether (Experimental/Evaluated)[5]
Formula	C₁₂H₁₈O	C₁₂H₁₅F₃O	C₁₂H₁₈O	C₁₁H₁₆O
Molecular Weight ( g/mol )	178.27	232.24	178.27	164.24
ΔfH° (gas, kJ/mol)	Estimate: -250 to -300	-814.72	Not Available	Available
ΔvapH° (kJ/mol)	Estimate: 45-50	46.14	Not Available	Available
Boiling Point (K)	Estimate: ~510-530	535.37	Not Available	Available
logPoct/wat	Estimate: ~3.5	3.667	Not Available	Not Available

Note: "Estimate" values for the target compound are based on trends observed in similar ethers and are for illustrative purposes. "Calculated" values are from computational models. "Available" indicates that experimental or critically evaluated data exists in the cited source.

Part 3: Experimental Determination of Core Thermodynamic Properties

The following protocols describe the core experimental techniques required to rigorously determine the thermodynamic properties of a purified sample of 2-Methylbutyl benzyl ether.

Protocol 1: Enthalpy of Combustion and Formation via Bomb Calorimetry

Objective: To determine the standard enthalpy of combustion (ΔcH°) and calculate the standard enthalpy of formation (ΔfH°) of liquid 2-Methylbutyl benzyl ether.

Methodology:

• Calorimeter Calibration: Calibrate the bomb calorimeter using a certified benzoic acid standard. This determines the heat capacity of the calorimeter system (Ccal). Causality: Benzoic acid has a well-defined and certified enthalpy of combustion, making it the primary standard for calibrating combustion calorimeters.

• Sample Preparation: Accurately weigh a sample (~0.5-1.0 g) of purified 2-Methylbutyl benzyl ether into a crucible. A gelatin capsule or other suitable container may be used for the liquid sample.

• Bomb Assembly: Place the crucible in the bomb, attach a fuse wire, and add a small, known amount of water to the bomb to ensure all water formed during combustion is in the liquid state.

• Combustion: Seal the bomb, pressurize it with high-purity oxygen (~30 atm), and place it in the calorimeter bucket containing a known mass of water. Ignite the sample and record the temperature change (ΔT) of the water.

• Calculation of ΔcH°:

  • Calculate the total heat released (q_total) = Ccal * ΔT.

  • Correct for the heat released by the fuse wire and any auxiliary materials.

  • The energy of combustion at constant volume (ΔcU) is calculated from the corrected heat release and the moles of the sample.

  • Convert ΔcU to the enthalpy of combustion (ΔcH°) using the equation: ΔcH° = ΔcU + Δn_gas * RT, where Δn_gas is the change in moles of gas for the combustion reaction (C₁₂H₁₈O(l) + 16.5 O₂(g) → 12 CO₂(g) + 9 H₂O(l)).

• Calculation of ΔfH°: Use Hess's Law to calculate the standard enthalpy of formation of the ether using the experimentally determined ΔcH° and the known standard enthalpies of formation of CO₂(g) and H₂O(l).

Caption: Logical flow for determining the enthalpy of formation via bomb calorimetry.

Protocol 2: Heat Capacity and Phase Transitions via Differential Scanning Calorimetry (DSC)

Objective: To measure the specific heat capacity (Cp) as a function of temperature and to determine the temperatures and enthalpies of any phase transitions (melting, boiling).

Methodology:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium, zinc).

• Sample Preparation: Hermetically seal a small, accurately weighed sample (5-10 mg) of the ether in an aluminum DSC pan. An empty, sealed pan is used as a reference.

• Heat Capacity (Cp) Measurement:

  • Perform a three-step measurement: (1) a baseline run with two empty pans, (2) a run with a sapphire standard, and (3) a run with the sample pan. Causality: This procedure allows for the subtraction of the instrument baseline and uses the well-known Cp of sapphire to accurately determine the Cp of the sample.

  • Scan a temperature range relevant to the intended application, for example, from -100 °C to 200 °C at a controlled heating rate (e.g., 10 °C/min).

• Phase Transition Measurement:

  • Cool the sample to a low temperature (e.g., -120 °C) and then heat at a controlled rate (e.g., 5-10 °C/min) through its melting point. The onset of the endothermic peak corresponds to the melting temperature (Tfus), and the integrated area of the peak corresponds to the enthalpy of fusion (ΔfusH).

  • For the boiling point, a high-pressure DSC pan may be required to suppress vaporization until the boiling temperature is reached. The onset of the vaporization endotherm gives the boiling temperature (Tboil), and the peak area gives the enthalpy of vaporization (ΔvapH).

Part 4: Safety and Handling

As a Senior Application Scientist, it is imperative to underscore the safety protocols for handling ethers.

• Peroxide Formation: Ethers can form explosive peroxides upon exposure to air and light.[6] Store 2-Methylbutyl benzyl ether in a tightly sealed, air-tight container, away from light, and in a cool, well-ventilated area.[7][8] It is advisable to test for the presence of peroxides before heating or distilling.

• Flammability: Ethers are generally flammable.[7][9] Handle 2-Methylbutyl benzyl ether away from ignition sources such as heat, sparks, and open flames.[7][9] Use explosion-proof equipment and take measures to prevent static discharge.[7]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat when handling this compound.[8]

Conclusion

This guide provides a comprehensive framework for the synthesis, purification, and thermodynamic characterization of 2-Methylbutyl benzyl ether. By integrating computational predictions with rigorous experimental protocols, researchers can generate the high-quality data necessary for the successful application of this compound in drug development and other advanced chemical processes. The causality-driven explanations for experimental steps and the emphasis on sample purity ensure that the described methodologies are self-validating and adhere to the highest standards of scientific integrity.

References

• Organic Chemistry Portal. (n.d.). Benzyl Ethers. Retrieved from [Link]

• Poon, K. W. C., & Dudley, G. B. (2006). 2-Benzyloxy-1-methylpyridinium triflate. Journal of Organic Chemistry, 71(10), 3923–3927. Retrieved from [Link]

• GeeksforGeeks. (2022, April 28). Physical and Chemical Properties of Ethers. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2008). Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). tert-Butyl methyl ether. PubChem Compound Database. Retrieved from [Link]

• NIST/TRC Web Thermo Tables. (n.d.). ether, benzyl tert-butyl. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Benzyl isopentyl ether (CAS 122-73-6). Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 3,4,5-Trifluorobenzyl alcohol, 2-methylbutyl ether. Retrieved from [Link]

Sources

• 1. Buy 2-Methylbutyl benzyl ether | 32793-78-5 [smolecule.com]
• 2. Benzyl Ethers [organic-chemistry.org]
• 3. 3,4,5-Trifluorobenzyl alcohol, 2-methylbutyl ether - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. Benzyl isopentyl ether (CAS 122-73-6) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. ether, benzyl tert-butyl -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT) [wtt-pro.nist.gov]
• 6. Physical and Chemical Properties of Ethers - GeeksforGeeks [geeksforgeeks.org]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 9. echemi.com [echemi.com]

2-Methylbutyl benzyl ether refractive index and density values

The following technical guide details the physical characterization, synthesis, and application of 2-Methylbutyl benzyl ether , designed for researchers in organic synthesis and pharmaceutical development.

Physical Characterization, Synthesis, and Quality Control[1]

Executive Summary

2-Methylbutyl benzyl ether (CAS: 32793-78-5) is a branched ether used as a specialized solvent, fragrance fixative, and intermediate in the synthesis of chiral pharmaceutical building blocks.[1][2] Unlike its achiral isomer (benzyl isoamyl ether), it possesses a stereocenter at the C2 position of the butyl chain, influencing its interaction with chiral biological targets.

This guide provides the critical physical property baselines, synthesis protocols, and validation methodologies required to utilize this compound in high-precision research and development.

Physical Properties & Chemical Identity

Accurate physical constants are essential for purity verification, particularly when distinguishing this compound from its structural isomer, benzyl isoamyl ether (3-methylbutyl benzyl ether).[1]

2.1 Core Physical Data

Note: Direct experimental values for the pure chiral form are limited in public literature. The values below represent the consensus range based on structural analogs and isomeric data.

Property	Value / Range	Conditions	Reliability
CAS Number	32793-78-5	N/A	Identifier
Molecular Formula	C₁₂H₁₈O	N/A	Exact
Molecular Weight	178.27 g/mol	N/A	Exact
Refractive Index ( )	1.4820 – 1.4860	20°C, 589 nm	Estimated
Density ( )	0.910 – 0.920 g/mL	20°C	Estimated
Boiling Point	236 – 238°C	760 mmHg	Analogous**
Flash Point	> 100°C	Closed Cup	Predicted
Solubility	Immiscible in water; Miscible in EtOH, Et₂O	25°C	Qualitative

*Estimation Logic: Values are derived from the structurally identical isomer Benzyl Isoamyl Ether (CAS 122-73-6, RI: 1.481-1.485, d: 0.[1][3]91) with corrections for the branched 2-methyl group, which typically increases density and RI slightly (

) due to tighter packing. **Boiling point is functionally identical to the isoamyl isomer.[1]

2.2 Structural Identification[1]

• IUPAC Name: [(2-methylbutoxy)methyl]benzene[1][2][4]

• SMILES: CCC(C)COCc1ccccc1

• Key Distinction: The presence of the methyl group at the C2 position (beta to the ether oxygen) creates a chiral center, whereas the C3 position (isoamyl) does not.[1]

Synthesis & Production Methodology

The most reliable route for high-purity 2-methylbutyl benzyl ether is the Williamson Ether Synthesis .[1] This pathway avoids the rearrangement issues common with acid-catalyzed dehydration of secondary/branched alcohols.[1]

3.1 Reaction Pathway

The synthesis involves the nucleophilic substitution of benzyl bromide by the alkoxide of 2-methylbutanol.[1]

Figure 1: Williamson Ether Synthesis pathway for 2-Methylbutyl benzyl ether.[1]

3.2 Detailed Protocol

• Alkoxide Formation:

  • Charge a flame-dried 3-neck flask with anhydrous THF (Tetrahydrofuran) under nitrogen atmosphere.

  • Add Sodium Hydride (NaH, 60% dispersion in oil, 1.1 eq) at 0°C.

  • Dropwise add 2-Methylbutanol (1.0 eq).[1] Evolution of H₂ gas will occur. Stir for 30 min until gas evolution ceases.

• Coupling:

  • Add Benzyl Bromide (1.0 eq) dropwise to the alkoxide solution at 0°C.

  • Allow to warm to room temperature, then reflux for 6–12 hours. Monitor via TLC (Hexane:EtOAc 9:1).

• Work-up:

  • Quench with saturated NH₄Cl solution.

  • Extract with Diethyl Ether (3x).[1] Wash combined organics with water and brine.

  • Dry over MgSO₄ and concentrate in vacuo.

• Purification:

  • Perform fractional distillation under reduced pressure to remove unreacted benzyl bromide.

  • Target Fraction: Collect fraction boiling at ~110°C @ 15 mmHg (approximate).

Quality Control: Measuring RI and Density

For drug development applications, precise physical characterization is required to ensure batch-to-batch consistency.[1]

4.1 Measurement Workflow

To validate the identity of the synthesized ether, follow this self-validating workflow.

Figure 2: Workflow for high-precision physical property validation.

4.2 Critical Validation Steps

• Temperature Control: Both Density and Refractive Index are highly temperature-dependent.[1] A fluctuation of 1°C can shift density by ~0.001 g/mL and RI by ~0.0004. Must measure at exactly 20.0°C.

• Isomer Discrimination: If your RI reads lower (< 1.480), suspect contamination with unreacted alcohol or aliphatic impurities. If RI reads higher (> 1.490), suspect contamination with benzyl bromide or dibenzyl ether.

Applications in Drug Development[1]

• Chiral Solvation: The chiral center in the 2-methylbutyl group allows this ether to act as a chiral solvent or co-solvent, potentially inducing diastereomeric interactions in crystallization processes for racemic drugs.[1]

• Stable Protecting Group: The benzyl ether moiety provides robust protection for alcohols, stable against basic and oxidizing conditions, yet removable via hydrogenolysis (H₂/Pd-C).[1]

• Fragrance/Flavor Excipient: Used in oral formulations to mask bitter active pharmaceutical ingredients (APIs) due to its fruity, herbaceous profile (similar to pear/banana).

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 112143, 2-Methylbutyl benzyl ether. Retrieved from [Link]

• The Good Scents Company (2024). Benzyl Isoamyl Ether: Physical Properties and Safety Data. (Used as isomeric reference standard). Retrieved from [Link]

• Vogel, A. I. (1989).Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Reference for Williamson Ether Synthesis protocols).

Sources

• 1. EC Inventory - ECHA [echa.europa.eu]
• 2. Buy 2-Methylbutyl benzyl ether | 32793-78-5 [smolecule.com]
• 3. BENZYL ISOAMYL ETHER | 122-73-6 [chemicalbook.com]
• 4. (-)-[(2-methylbutoxy)methyl]benzene | CAS#:32793-87-6 | Chemsrc [chemsrc.com]

Part 1: The Strategic Role of Benzyl Ethers in Modern Organic Synthesis

An In-depth Technical Guide to Benzyl Ether Derivatives in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the intricate chess game of multi-step organic synthesis, the temporary masking of reactive functional groups is a pivotal strategic element. Among the myriad of protecting groups available to the synthetic chemist, benzyl ethers stand out for their unique blend of stability, ease of installation, and versatile cleavage options. This guide provides a comprehensive exploration of the synthesis, cleavage, and strategic application of benzyl ether derivatives, offering both foundational knowledge and advanced insights for professionals in research and drug development.

The Benzyl Ether: A Harmonious Balance of Stability and Reactivity

The utility of the benzyl (Bn) group for protecting hydroxyl functionalities stems from its remarkable stability across a wide spectrum of reaction conditions. Benzyl ethers are generally resistant to basic and mildly acidic conditions, as well as many nucleophilic and organometallic reagents.[1][2] This robustness allows for extensive chemical transformations on other parts of a molecule without disturbing the protected alcohol.

However, this stability is not absolute. The true elegance of the benzyl ether lies in the array of specific methods available for its removal.[2] The most common and chemoselective method is catalytic hydrogenolysis, which cleaves the C-O bond under relatively mild, neutral conditions.[3] This orthogonality—the ability to deprotect one functional group without affecting others—is a cornerstone of modern synthetic strategy.[4]

Orthogonal Protection Schemes: Benzyl Ethers in Complex Molecular Architectures

The concept of orthogonal protection is critical in the synthesis of complex molecules such as oligosaccharides, peptides, and natural products, which often possess multiple, similarly reactive functional groups.[2][4] Benzyl ethers are key players in these strategies. For instance, a synthetic scheme might employ acid-labile silyl ethers, base-labile acyl groups, and benzyl ethers, each of which can be removed in any desired sequence without affecting the others. This allows for the precise, stepwise unmasking and reaction of different hydroxyl groups within the same molecule.

Part 2: The Art of Benzylation: Synthesizing Benzyl Ethers

The formation of a benzyl ether, or benzylation, can be accomplished through several reliable methods. The choice of method is dictated by the substrate's sensitivity to acidic or basic conditions and the desired level of selectivity.

The Classic Approach: Williamson Ether Synthesis

The Williamson ether synthesis is the most traditional and widely used method for preparing benzyl ethers.[5][6] This S(_N)2 reaction involves the deprotonation of an alcohol to form an alkoxide, which then displaces a halide from a benzyl halide, typically benzyl bromide (BnBr) or benzyl chloride (BnCl).[3][6]

2.1.1 Mechanistic Considerations

The reaction proceeds via a classic S(_N)2 pathway. The choice of base is crucial; strong bases like sodium hydride (NaH) are commonly used to ensure complete deprotonation of the alcohol.[5] For substrates sensitive to harsh bases, milder alternatives such as silver(I) oxide (Ag(_2)O) can be employed, which often provides higher selectivity for the protection of more accessible hydroxyl groups.[5]

Diagram: Williamson Ether Synthesis

Caption: Simplified catalytic cycle for the hydrogenolysis of a benzyl ether.

3.1.2 Standard Protocol: Debenzylation using Pd/C and H(_2)

• Setup: To a solution of the benzyl ether in a suitable solvent (e.g., ethanol, methanol, ethyl acetate) in a flask equipped with a stir bar, add 5-10 mol% of 10% Pd/C.

• Hydrogenation: Seal the flask and purge with hydrogen gas (H(_2)). Maintain a positive pressure of H(_2) (typically via a balloon) and stir the reaction vigorously at room temperature.

• Monitoring: Monitor the reaction progress by TLC. The reaction is typically complete within 2-24 hours.

• Workup: Once the reaction is complete, carefully filter the mixture through a pad of Celite to remove the Pd/C catalyst. Caution: The catalyst can be pyrophoric and should be handled with care, preferably wetted with solvent.

• Isolation: Rinse the filter cake with the reaction solvent. Combine the filtrates and concentrate under reduced pressure to yield the deprotected alcohol.

Alternative Deprotection Strategies

While hydrogenolysis is highly effective, it is not compatible with functional groups that are also susceptible to reduction, such as alkenes, alkynes, or some nitrogen-containing groups. I[7]n such cases, alternative deprotection methods are necessary.

3.2.1 Catalytic Transfer Hydrogenation

This method offers a safer and often faster alternative to using hydrogen gas. A[8] hydrogen donor, such as 1,4-cyclohexadiene, formic acid, or ammonium formate, is used in conjunction with the Pd/C catalyst to generate hydrogen in situ.

[5]#### 3.2.2 Oxidative Cleavage

For substrates that are sensitive to reductive conditions, oxidative cleavage provides a valuable alternative. 2,3-Dichloro-5,6-dicyano-p-benzoquinone (DDQ) is a common reagent for this purpose, particularly for cleaving p-methoxybenzyl (PMB) ethers, which are more electron-rich and thus more susceptible to oxidation. R[2][5]ecent methods have extended the use of DDQ to simple benzyl ethers through photoirradiation.

[5]#### Table 2: A Comparative Overview of Debenzylation Methods

Method	Reagents	Conditions	Advantages	Limitations
Catalytic Hydrogenolysis	Pd/C, H(_2)	Neutral, rt	High yielding, clean.	[3] Incompatible with reducible functional groups.
Catalytic Transfer Hydrogenation	Pd/C, H-donor (e.g., 1,4-cyclohexadiene)	Neutral, rt or heat	Avoids use of H(_2) gas.	[8] Still a reductive method.
Birch Reduction	Na, NH(_3)(l)	Strongly reducing	Effective for robust substrates.	Harsh conditions, not widely used.
Oxidative Cleavage	DDQ, often with photoirradiation	Oxidative	Good for reduction-sensitive substrates.	[2][5] Can be substrate-dependent.
Acidic Cleavage	Strong acids (e.g., BCl(_3))	Strongly acidic	Can be effective when other methods fail.	Harsh conditions, limited substrate scope.

Part 4: Benzyl Ethers in the Crucible of Synthesis

The true measure of a protecting group's value is its successful application in the synthesis of complex and valuable molecules. Benzyl ethers have proven their worth time and again in both academic and industrial settings.

Cornerstone of Carbohydrate Chemistry

In the synthesis of oligosaccharides, where numerous hydroxyl groups of similar reactivity must be differentiated, benzyl ethers are indispensable. T[2]hey are often used as "permanent" protecting groups that remain in place throughout a multi-step synthesis, while other, more labile protecting groups are selectively removed to allow for glycosylation at specific positions. The final global deprotection is often achieved by hydrogenolysis to unveil the target oligosaccharide.

Enabling Natural Product and Drug Synthesis

The stability and reliable deprotection of benzyl ethers have made them a go-to choice in the total synthesis of complex natural products and in the development of pharmaceutical agents. T[9][10][11]heir use allows for the construction of intricate carbon skeletons and the introduction of sensitive functional groups late in the synthetic sequence, after the core of the molecule has been assembled.

Part 5: Concluding Remarks and Future Perspectives

Benzyl ether derivatives remain a vital tool in the arsenal of the modern organic chemist. Their favorable balance of stability and selective reactivity ensures their continued relevance in the synthesis of increasingly complex molecular targets. While classic methods for their formation and cleavage remain robust and widely practiced, the development of milder and more selective reagents and protocols continues to expand the scope and applicability of this essential protecting group. The ongoing innovation in this area, particularly in the realm of catalytic and photoredox methods for debenzylation, promises to further enhance the strategic power of the benzyl ether in the years to come.

Part 6: References

• J&K Scientific LLC. (2021, February 8). Benzyl Deprotection of Alcohols. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). 3-Benzyloxy-2-methyl Propanoate. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Benzyl Protecting Groups in Organic Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). Efficient Greener Visible-Light-Catalyzed Debenzylation of Benzyl Ethers and Esters: A Gateway to Wider Exploitation of Stable Benzyl Protecting Groups. Request PDF. Retrieved from [Link]

• University of Bristol. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies. Retrieved from [Link]

• Dudley, G. B., Poon, K. W., & Gin, D. Y. (2008). Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine. Beilstein Journal of Organic Chemistry, 4, 43. [Link]

• Gohr, F., & Seeberger, P. H. (2021). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. Organic Letters, 23(3), 845–850. [Link]

• ACS Publications. (n.d.). Rational Design of Benzyl-Type Protecting Groups Allows Sequential Deprotection of Hydroxyl Groups by Catalytic Hydrogenolysis. The Journal of Organic Chemistry. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). A convenient procedure for the synthesis of allyl and benzyl ethers from alcohols and phenols. Retrieved from [Link]

• Ye, Y., et al. (2021). Benzyl thioether formation merging copper catalysis. RSC Advances. Retrieved from [Link]

• University of Calgary. (n.d.). Alcohol Protecting Groups. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Benzyl Protection. Retrieved from [Link]

• Pearson+. (2024, March 3). Benzyl ethers make excellent protecting groups according to the g.... Study Prep. Retrieved from [Link]

• Google Patents. (n.d.). US6320085B1 - Process for the preparation of benzyl-ethers. Retrieved from

• YouTube. (2019, December 27). synthesis & cleavage of benzyl ethers. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• Nishi, T., et al. (2014). Synthesis and SAR studies of benzyl ether derivatives as potent orally active S1P₁ agonists. Bioorganic & Medicinal Chemistry, 22(15), 4141-4152. [Link]

• SiliCycle. (2011). Selective Debenzylation of Benzyl Protected Groups with SiliaCat Pd(0) under Mild Conditions. Retrieved from [Link]

• Kroutil, J., & Trnka, T. (2001). Improved Procedure for the Selective N-Debenzylation of Benzylamines by Diisopropyl Azodicarboxylate. Synthesis, 2001(12), 1851-1853. [Link]

• ACS Publications. (n.d.). Secondary Benzylation with Benzyl Alcohols Catalyzed by A High-Valent Heterobimetallic Ir−Sn Complex. The Journal of Organic Chemistry. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]
• 4. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 5. Benzyl Ethers [organic-chemistry.org]
• 6. youtube.com [youtube.com]
• 7. uwindsor.ca [uwindsor.ca]
• 8. jk-sci.com [jk-sci.com]
• 9. nbinno.com [nbinno.com]
• 10. Benzyl thioether formation merging copper catalysis - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08015F [pubs.rsc.org]
• 11. Synthesis and SAR studies of benzyl ether derivatives as potent orally active S1P₁ agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

The Enigmatic Presence of 2-Methylbutyl Benzyl Ether in Nature: A Technical Guide to Its Potential Discovery and Characterization

Abstract

This technical guide delves into the current state of knowledge regarding the natural occurrence of 2-Methylbutyl benzyl ether in the volatile organic compound (VOC) profiles of organisms. Despite the widespread presence of its constituent moieties—the benzyl group and 2-methylbutanol—in the plant and microbial kingdoms, 2-Methylbutyl benzyl ether remains an elusive, if not entirely unreported, natural product. This document provides researchers, scientists, and drug development professionals with a comprehensive framework for the potential identification, and characterization of this compound. We will explore the advanced analytical techniques required for its detection, discuss plausible biosynthetic pathways based on analogous enzymatic reactions, and speculate on its potential ecological significance. This guide is structured to be a self-validating system of inquiry, grounding its theoretical postulations in established biochemical principles and proven experimental protocols.

Introduction: An Uncharted Scent in the Natural World

The vast and complex world of natural volatiles is a cornerstone of chemical ecology, influencing processes from pollination to defense. Benzenoids, a major class of these volatiles, contribute significantly to the floral scents that attract pollinators. While numerous benzyl esters, such as benzyl acetate and benzyl benzoate, are well-documented components of floral fragrances, the natural occurrence of benzyl ethers is less common.[1] This guide focuses on a specific, yet-to-be-confirmed natural volatile: 2-Methylbutyl benzyl ether.

The core challenge addressed herein is the apparent absence of this compound in the extensive libraries of identified natural volatiles. This guide posits that its absence may be a consequence of its potential low abundance, transient nature, or occurrence in species not yet comprehensively analyzed. Therefore, this document serves as both a review of related knowledge and a methodological roadmap for its potential discovery.

Analytical Methodologies for the Detection of Novel Volatiles

The identification of novel volatile compounds from complex natural matrices necessitates highly sensitive and specific analytical techniques. Gas chromatography-mass spectrometry (GC-MS) is the gold standard for the qualitative and quantitative analysis of VOCs.[2][3]

Sample Collection and Preparation

The initial step in the analysis of plant volatiles is the collection of headspace samples. This can be achieved through static or dynamic headspace sampling.

• Static Headspace Solid-Phase Microextraction (HS-SPME): This technique involves exposing a fused silica fiber coated with an adsorbent material to the vapor phase above a sample in a sealed vial.[4] It is a simple, solvent-free method suitable for initial screening.

• Dynamic Headspace Sampling (Purge-and-Trap): In this method, a purified inert gas is passed over the sample, and the entrained volatiles are trapped on an adsorbent material. This technique is more sensitive than static headspace and allows for the analysis of larger sample volumes.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

The trapped volatiles are thermally desorbed and introduced into the GC-MS system for separation and identification.

Table 1: Recommended GC-MS Parameters for Volatile Ether Analysis

Parameter	Recommended Setting	Rationale
Column	DB-5ms, HP-5ms, or equivalent (non-polar)	Provides good separation of a wide range of volatiles, including ethers.
Injector Temperature	250 °C	Ensures rapid volatilization of the analytes.
Oven Program	Initial temp: 40 °C (hold 2 min), ramp to 280 °C at 10 °C/min	A standard temperature program for broad-spectrum volatile analysis.
Carrier Gas	Helium, constant flow of 1.0 mL/min	Inert carrier gas providing good chromatographic resolution.
MS Source Temp.	230 °C	Standard temperature for electron ionization.
MS Quad Temp.	150 °C	Standard temperature for the quadrupole mass analyzer.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization energy for generating reproducible mass spectra.
Mass Range	m/z 40-450	Covers the expected mass range of 2-Methylbutyl benzyl ether and its fragments.

Data Analysis and Compound Identification

Identification of 2-Methylbutyl benzyl ether would be based on a two-tiered approach:

• Mass Spectral Library Matching: The obtained mass spectrum would be compared against commercial libraries such as NIST and Wiley.

• Comparison with an Authentic Standard: The retention time and mass spectrum of the putative peak would be compared with those of a synthesized authentic standard of 2-Methylbutyl benzyl ether.

Experimental Protocol: Headspace Volatile Collection and GC-MS Analysis

• Sample Preparation: Enclose a known mass of the biological material (e.g., 1-5 g of flower petals) in a 20 mL headspace vial.

• Incubation: Incubate the vial at a controlled temperature (e.g., 40 °C) for a defined period (e.g., 30 minutes) to allow volatiles to accumulate in the headspace.

• SPME Extraction: Expose a pre-conditioned SPME fiber (e.g., PDMS/DVB) to the headspace for a fixed time (e.g., 30 minutes).

• GC-MS Injection: Immediately introduce the SPME fiber into the GC injector for thermal desorption.

• Data Acquisition: Run the GC-MS analysis using the parameters outlined in Table 1.

• Data Analysis: Process the resulting chromatogram and mass spectra to identify compounds of interest.

Caption: Plausible biosynthetic pathway for 2-Methylbutyl benzyl ether.

Potential Ecological Significance

The ecological role of a novel volatile can often be inferred from the functions of structurally related compounds.

• Pollinator Attraction: Many floral volatiles, including benzenoids, serve as attractants for pollinators. [5]The scent of 2-Methylbutyl benzyl ether, likely possessing a floral or fruity note, could play a similar role.

• Defense against Herbivores and Pathogens: Some plant volatiles have defensive functions, either by repelling herbivores or inhibiting the growth of pathogens. The biological activity of 2-Methylbutyl benzyl ether in this context would need to be experimentally determined.

• Insect Pheromones: Certain insects utilize plant-derived compounds as precursors for their pheromones. It is conceivable that 2-Methylbutyl benzyl ether could be sequestered by insects for this purpose.

Conclusion and Future Research

The natural occurrence of 2-Methylbutyl benzyl ether remains an open question. This guide has provided a comprehensive framework for its potential discovery and characterization, from analytical detection methods to plausible biosynthetic origins. The lack of direct evidence highlights a gap in our understanding of the full chemical diversity of the natural world.

Future research should focus on:

• Broad-Spectrum Volatile Profiling: Conducting untargeted GC-MS analysis of a wider range of plant species, particularly those known to produce a variety of benzenoids and branched-chain alcohols.

• Enzyme Discovery and Characterization: Identifying and characterizing enzymes from these species that are capable of catalyzing the formation of benzyl ethers.

• Synthesis and Bioassays: Synthesizing an authentic standard of 2-Methylbutyl benzyl ether to confirm its identity in natural extracts and to evaluate its biological activities.

By following the methodologies and theoretical considerations outlined in this guide, researchers will be well-equipped to explore the potential existence of 2-Methylbutyl benzyl ether and to further unravel the complexities of the natural volatilome.

References

• Organic Chemistry Portal. (n.d.). Benzyl Ethers. Retrieved from [Link]

• Crul, K., et al. (2021). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. Organic Letters.
• Al-Rimawi, F., et al. (2023). GC-MS Analysis of Chemical Substances from Ethanolic Extract of Prosopis juliflora Leaves. The Journal of Phytopharmacology.
• Guo, X., et al. (2019). A Comparative Analysis of Floral Scent Compounds in Intraspecific Cultivars of Prunus mume with Different Corolla Colours. Molecules.
• Li, Y., et al. (2018). GC-MS Analysis of the Volatile Constituents in the Leaves of 14 Compositae Plants. Molecules.
• Kamal, A., et al. (2001). A convenient procedure for the synthesis of allyl and benzyl ethers from alcohols and phenols. Journal of Chemical Sciences.

• Organic Chemistry Portal. (n.d.). Benzyl Esters. Retrieved from [Link]

• Chem Help ASAP. (2019, December 27). synthesis & cleavage of benzyl ethers [Video]. YouTube.

• National Center for Biotechnology Information. (n.d.). 2-Methyl-2-butanol. PubChem. Retrieved from [Link]

• Nishi, T., et al. (2014). Synthesis and SAR studies of benzyl ether derivatives as potent orally active S1P₁ agonists. Bioorganic & Medicinal Chemistry.
• Dudareva, N., et al. (2023). Floral volatile benzenoids/phenylpropanoids: biosynthetic pathway, regulation and ecological value. Horticulture Research.
• Zengin, G., et al. (2018). GC-MS Based Identification of the Volatile Components of Six Astragalus Species from Uzbekistan and Their Biological Activity. Molecules.
• BenchChem. (2025). The Natural Occurrence of (S)-(+)-3-Methyl-2-butanol: A Technical Guide.
• Verdonk, J. C., et al. (2008). Benzenoids Dominate the Fragrance of Petunia Flowers. In Petunia (pp. 51-69). Springer, New York, NY.
• van Oosterwijk, N., et al. (2024). Biocatalytic Cleavage of para-Acetoxy Benzyl Ethers: Application to Protecting Group Chemistry.

• The Good Scents Company. (n.d.). 2-methyl-1-butanol. Retrieved from [Link]

• Wang, Z., et al. (2023). Analysis of fragrance compounds in flowers of Chrysanthemum genus. Ornamental Plant Research.
• Kumar, P. P., et al. (2017). GC-MS and FT-IR Profiling of leaves methanol extract from the Pleiospermium alatum (Wall. ex Wt. & Arn) Swingle. The Journal of Phytopharmacology.
• Magalhães, D. M., et al. (2016). Identification of Volatile Compounds Involved in Host Location by Anthonomus grandis (Coleoptera: Curculionidae). Frontiers in Ecology and Evolution.
• D'Auria, J. C., et al. (2020).
• ResearchGate. (n.d.). Patterns of 2-methylbutanol and 2-methylbutanoate esters,....

• Wikipedia. (n.d.). 2-Methyl-1-butanol. Retrieved from [Link]

Sources

• 1. A Comparative Analysis of Floral Scent Compounds in Intraspecific Cultivars of Prunus mume with Different Corolla Colours - PMC [pmc.ncbi.nlm.nih.gov]
• 2. phytopharmajournal.com [phytopharmajournal.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Floral volatile benzenoids/phenylpropanoids: biosynthetic pathway, regulation and ecological value - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Purity Synthesis of 2-Methylbutyl Benzyl Ether

Executive Summary

This protocol details the synthesis of 2-Methylbutyl benzyl ether via a Williamson etherification between 2-methyl-1-butanol and benzyl bromide.[1] While conceptually simple, this specific transformation presents unique challenges due to the

-branching of the 2-methylbutyl chain, which increases steric hindrance near the nucleophilic center compared to linear primary alcohols.

This guide prioritizes Path A (Alkoxide attack on Benzyl halide) over Path B (Benzyloxide attack on Alkyl halide) to minimize elimination side-reactions (E2) and leverage the high reactivity of benzylic electrophiles. We utilize Sodium Hydride (NaH) in anhydrous Tetrahydrofuran (THF) to ensure irreversible deprotonation and high conversion.

Scientific Foundation & Retrosynthetic Analysis

Mechanistic Strategy

The synthesis relies on an SN2 nucleophilic substitution.[2][3] The choice of reagents is dictated by the requirement to maximize nucleophilicity while minimizing steric repulsion in the transition state.

• Nucleophile: Sodium 2-methylbutoxide (generated in situ). The

  -methyl group adds steric bulk, slightly retarding the rate of attack compared to -butanol, but it remains a potent primary alkoxide.

• Electrophile: Benzyl bromide.[4] The benzylic carbon is highly activated towards SN2 attack due to transition state stabilization by the adjacent

  -system.

• Stereochemistry: If (S)-(-)-2-methyl-1-butanol is used, the chiral center at C2 is not involved in the reaction bond-breaking/forming event.[1] Therefore, retention of configuration is expected.

Reaction Scheme (Graphviz)

Figure 1: Reaction pathway demonstrating the irreversible deprotonation followed by nucleophilic attack.

Materials & Safety Protocols

Reagent Table

Reagent	MW ( g/mol )	Equiv.	Density (g/mL)	Role
2-Methyl-1-butanol	88.15	1.0	0.819	Substrate (Alcohol)
Benzyl Bromide	171.04	1.1	1.438	Electrophile
Sodium Hydride (60%)	24.00	1.2	N/A	Base
THF (Anhydrous)	72.11	Solvent	0.889	Solvent
TBAI (Optional)	369.37	0.05	Solid	Phase Catalyst

Critical Safety Hazards (E-E-A-T)

• Benzyl Bromide: A potent lachrymator .[4][5] It causes severe eye and respiratory irritation.[6] Must be handled in a functioning fume hood.[7] Keep a beaker of 10% aqueous ammonia nearby to neutralize spills (aminolysis destroys the alkyl halide).

• Sodium Hydride (NaH): Pyrophoric and water-reactive.[8] Releases flammable

  gas upon contact with moisture or alcohols. Weigh rapidly or use an inert atmosphere glovebox if available.

• Peroxides: THF forms explosive peroxides.[8] Ensure solvent is fresh, distilled from Na/Benzophenone, or obtained from a solvent purification system (SPS).

Detailed Experimental Protocol

Phase 1: Preparation of Sodium Alkoxide

• Setup: Oven-dry a 250 mL two-neck round-bottom flask (RBF), a reflux condenser, and a pressure-equalizing addition funnel. Assemble under a positive pressure of Nitrogen (

  ) or Argon.

• NaH Washing (Optional for High Purity):

  • Place NaH (60% dispersion in mineral oil, 1.2 equiv) into the RBF.

  • Expert Tip: To remove mineral oil (which can complicate NMR interpretation), wash the NaH twice with anhydrous pentane or hexane. Decant the supernatant carefully via syringe.

  • Note: For standard synthesis, this step is skippable; the oil will elute with the solvent front during chromatography.

• Suspension: Suspend the NaH in anhydrous THF (concentration ~0.5 M relative to alcohol). Cool the suspension to 0°C in an ice bath.

• Alkoxide Formation:

  • Dilute 2-methyl-1-butanol (1.0 equiv) in a small volume of THF.

  • Add the alcohol solution dropwise to the NaH suspension over 15–20 minutes.

  • Observation: Vigorous bubbling (

    evolution) will occur.

  • Aging: After addition, stir at 0°C for 15 minutes, then warm to Room Temperature (RT) for 30 minutes to ensure complete deprotonation. The solution should turn slightly turbid or clear depending on concentration.

Phase 2: Alkylation (The Williamson Step)

• Cooling: Return the reaction mixture to 0°C .

• Addition: Add Benzyl bromide (1.1 equiv) dropwise via syringe or addition funnel.

  • Catalysis: If the reaction is known to be sluggish (e.g., old reagents), add 5 mol% Tetrabutylammonium iodide (TBAI) here to facilitate Finkelstein exchange (Br

    I), making a better leaving group.

• Reaction:

  • Allow the mixture to warm to RT.

  • Reflux: Heat to a gentle reflux (66°C) for 4–6 hours.

  • Monitoring: Check by TLC (Hexane/EtOAc 9:1). The alcohol spot (low

    , stains with KMnO4) should disappear. The product will be a high UV-active spot.

Phase 3: Workup & Isolation

• Quench: Cool the flask to 0°C. Carefully add saturated aqueous

  dropwise to destroy excess NaH. Caution: Hydrogen evolution.

• Extraction:

  • Transfer to a separatory funnel.

  • Dilute with Diethyl Ether (

    ) or Ethyl Acetate ( ).

  • Wash the organic layer with Water (

    ) to remove salts and DMF (if used).

  • Wash with Brine (

    ).

• Drying: Dry the organic phase over anhydrous

  or . Filter and concentrate under reduced pressure (Rotovap).

Purification & Characterization

Purification Strategy

The crude oil typically contains mineral oil (if not washed) and traces of benzyl bromide/benzyl alcohol.

• Method A: Flash Column Chromatography (Recommended for <5g)

  • Stationary Phase: Silica Gel (230-400 mesh).

  • Mobile Phase: 100% Hexanes

    5% EtOAc/Hexanes.

  • Elution Order: Mineral Oil (Dead volume)

    Benzyl Bromide 2-Methylbutyl Benzyl Ether Benzyl Alcohol.

• Method B: Vacuum Distillation (Recommended for >10g)

  • The product has a high boiling point (~225-230°C at atm). Use high vacuum (0.1 - 1 mmHg) to distill at manageable temperatures.

Workup Logic Flowchart (Graphviz)

Figure 2: Logical flow for the isolation of the ether product.[1]

Characterization Data (Expected)

• Physical State: Colorless liquid with a faint floral/fruity odor.

• H NMR (400 MHz, ):
  • 7.35–7.25 (m, 5H, Ar-H )[1]
  • 4.50 (s, 2H, Ph-CH -O)[1]
  • 3.28 (d or dd, 2H, O-CH -CH) – Key diagnostic signal for ether formation.[1]
  • 1.65 (m, 1H, CH)
  • 1.45, 1.15 (m, 2H, CH of butyl chain)
  • 0.90 (t/d, 6H, two CH groups)

• IR (Neat):

  • No O-H stretch (~3400 cm

    ).

  • C-O-C stretch (~1100 cm

    ).

  • C-H (aromatic) and C=C (aromatic) stretches.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield	Incomplete deprotonation or Moisture	Ensure THF is anhydrous.[1] Increase NaH to 1.5 eq. Increase reaction time/temp.
Starting Material Remains	Steric hindrance of -branching	Add 5-10 mol% TBAI (Phase Transfer Catalyst) to activate the bromide.[1]
Product Impure (Yellow)	Benzyl bromide decomposition	Wash organic layer with 10% (thiosulfate) to remove bromine traces.[1]
Emulsion during Workup	Fine NaBr salts	Add solid NaCl to saturate the aqueous layer; filter through Celite before separation.[1]

References

• Williamson, A. W. (1850).[9] "Theory of Aetherification". Philosophical Magazine, 37, 350–356.

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Chapter 17: Nucleophilic Substitution).

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Section 4.11: Ethers).

• Freedman, H. H., & Dubois, R. A. (1975). "An Improved Williamson Ether Synthesis Using Phase Transfer Catalysis". Tetrahedron Letters, 16(38), 3251–3254.[3] [1]

• PubChem Compound Summary. (2023). "Benzyl butyl ether" (Analogous data).[10] National Center for Biotechnology Information.

Sources

• 1. Showing Compound Benzyl butyl ether (FDB003368) - FooDB [foodb.ca]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. jk-sci.com [jk-sci.com]
• 4. Benzylation of hydroxyl groups by Williamson reaction - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. orgsyn.org [orgsyn.org]
• 8. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 9. gold-chemistry.org [gold-chemistry.org]
• 10. Buy 2-Methylbutyl benzyl ether | 32793-78-5 [smolecule.com]

Application Notes and Protocols: Phase Transfer Catalysis Methods for Benzyl Ether Preparation

Introduction: A Modern Approach to a Classic Transformation

The benzylation of alcohols and phenols to form benzyl ethers is a cornerstone of organic synthesis, pivotal in the protection of hydroxyl groups during multi-step syntheses and in the preparation of valuable intermediates for the pharmaceutical, agrochemical, and fragrance industries.[1][2] Traditionally, the Williamson ether synthesis, which involves the reaction of an alkoxide with an alkyl halide, has been the go-to method. However, this classical approach often necessitates the use of strong, hazardous bases like sodium hydride (NaH) to pre-form the alkoxide, and strictly anhydrous conditions, which can be challenging to maintain on a large scale.[3]

Phase Transfer Catalysis (PTC) has emerged as a powerful and elegant solution to these challenges, offering a more robust, efficient, and environmentally benign alternative. PTC facilitates the reaction between reactants in immiscible phases—typically an aqueous phase containing an inorganic base and a nucleophile, and an organic phase containing the substrate.[4] The phase transfer catalyst, often a quaternary ammonium or phosphonium salt, acts as a shuttle, transporting the nucleophile from the aqueous phase to the organic phase where it can react with the substrate.[3] This methodology circumvents the need for pre-forming and isolating alkoxides, allows for the use of inexpensive and safer bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH), and often leads to higher yields and shorter reaction times.[2]

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of Phase Transfer Catalysis methods for benzyl ether preparation. We will delve into the underlying mechanism, explore key reaction parameters, provide detailed, field-proven protocols for various substrates, and offer a comparative analysis of common catalysts. Furthermore, a troubleshooting guide is included to address common challenges encountered during these syntheses.

The Mechanism of Phase Transfer Catalyzed Benzylation

The efficacy of PTC in benzyl ether synthesis lies in its ability to bring the reacting species together in a reactive state. The most widely accepted mechanism for this process is the Starks' extraction mechanism, which can be broken down into the following key steps:

• Deprotonation at the Interface: The alcohol or phenol (ROH), residing primarily in the organic phase, comes into contact with the strong base (e.g., NaOH) at the interface of the aqueous and organic phases. The hydroxyl proton is abstracted to form the corresponding alkoxide or phenoxide anion (RO⁻).

• Ion Exchange with the Catalyst: The phase transfer catalyst, typically a quaternary ammonium salt (Q⁺X⁻), also present in the system, undergoes an ion exchange with the newly formed alkoxide/phenoxide at the interface. The catalyst's original counter-ion (X⁻) is exchanged for the alkoxide/phenoxide anion (RO⁻), forming a lipophilic ion pair (Q⁺OR⁻).

• Transfer to the Organic Phase: This newly formed ion pair (Q⁺OR⁻) is sufficiently soluble in the organic phase due to the bulky organic groups on the quaternary ammonium cation. It migrates from the interface into the bulk of the organic phase.

• Nucleophilic Attack: In the organic phase, the alkoxide/phenoxide anion is now "naked" or poorly solvated, making it a highly reactive nucleophile.[5] This activated nucleophile readily attacks the benzyl halide (BnX), which is also dissolved in the organic phase, via an SN2 reaction to form the desired benzyl ether (ROBn). The original counter-ion of the benzyl halide (X⁻) is displaced.

• Catalyst Regeneration: The quaternary ammonium cation (Q⁺) now pairs with the displaced halide anion (X⁻) to regenerate the original catalyst (Q⁺X⁻).

• Return to the Aqueous Phase/Interface: The regenerated catalyst can then return to the aqueous phase or the interface to pick up another alkoxide/phenoxide anion, thus completing the catalytic cycle.

This continuous cycle allows for the efficient conversion of the alcohol/phenol to the corresponding benzyl ether using only a catalytic amount of the phase transfer agent.

Figure 1: The catalytic cycle of phase transfer catalyzed benzylation.

Key Parameters for Successful Benzylation

Optimizing a PTC reaction for benzyl ether synthesis involves the careful consideration of several key parameters:

• Choice of Phase Transfer Catalyst: The structure of the quaternary ammonium salt plays a crucial role in its efficacy. Symmetrical salts with longer alkyl chains, such as tetrabutylammonium bromide (TBAB) and Aliquat® 336 (a mixture of trioctylmethylammonium chlorides), are generally more lipophilic and efficient at transferring the alkoxide/phenoxide into the organic phase.[4] For reactions involving substrates with moderate acidity (pKa 16-23), more "accessible" catalysts with smaller alkyl groups may be beneficial.[6]

• Solvent System: The choice of the organic solvent is critical. Aprotic solvents that are poor at solvating anions are preferred as they enhance the nucleophilicity of the alkoxide/phenoxide. Toluene, heptane, and dichloromethane are commonly used.[5] However, it is important to note that chlorinated solvents like dichloromethane can sometimes participate in side reactions.[7] In some cases, "solvent-free" conditions can be employed, where one of the liquid reactants also serves as the organic phase, offering a greener and more atom-economical approach.[8]

• Base Concentration: The concentration of the aqueous base (e.g., NaOH) is a key factor. Higher concentrations (e.g., 50% w/w) are often used to drive the deprotonation equilibrium and minimize the amount of water in the organic phase. However, for sensitive substrates, a lower concentration may be necessary to avoid side reactions.

• Temperature: The reaction temperature influences the rate of both the chemical reaction and the mass transfer between phases. Most PTC benzylations are carried out at elevated temperatures, typically between 50-100 °C, to ensure a reasonable reaction rate.[9]

• Stirring Rate: Vigorous stirring is essential to maximize the interfacial area between the aqueous and organic phases, which in turn increases the rate of mass transfer and the overall reaction rate.[10]

Comparative Data of Common Phase Transfer Catalysts

The selection of the phase transfer catalyst can significantly impact the efficiency of the benzylation reaction. The following table provides a comparative overview of commonly used quaternary ammonium salts for the benzylation of phenol with benzyl chloride.

Catalyst	Structure	Typical Loading (mol%)	Reaction Time (h)	Yield (%)	Reference
Tetrabutylammonium Bromide (TBAB)	(C₄H₉)₄N⁺Br⁻	1-5	2-4	>95	[4]
Benzyltriethylammonium Chloride (BTEAC)	(C₂H₅)₃(Bn)N⁺Cl⁻	1-5	2.5-5	~93	[4]
Benzyltrimethylammonium Chloride (BTMAC)	(CH₃)₃(Bn)N⁺Cl⁻	1-5	3-6	~92	[4]
Aliquat® 336	[CH₃N(C₈H₁₇)₃]⁺Cl⁻	1-5	2-4	>95	[11]

Note: The data presented are typical and may vary depending on the specific reaction conditions, including substrate, solvent, temperature, and base concentration.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the preparation of benzyl ethers from different classes of hydroxyl compounds using phase transfer catalysis.

Protocol 1: Benzylation of a Phenol (Liquid-Liquid PTC)

This protocol describes the benzylation of 4-cresol using tetrabutylammonium bromide (TBAB) as the phase transfer catalyst in a biphasic system.

Materials:

• 4-Cresol

• Benzyl chloride

• Sodium hydroxide (NaOH)

• Tetrabutylammonium bromide (TBAB)

• Toluene

• Deionized water

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a temperature probe, combine 4-cresol (1.0 eq), toluene (2-3 mL per mmol of 4-cresol), and tetrabutylammonium bromide (0.05 eq).

• Addition of Base: Prepare a 50% (w/w) aqueous solution of sodium hydroxide. Add the NaOH solution (3.0 eq) to the reaction mixture.

• Heating and Stirring: Begin vigorous stirring and heat the mixture to 80-90 °C.

• Addition of Benzyl Chloride: Slowly add benzyl chloride (1.1 eq) to the reaction mixture over 30 minutes. An exothermic reaction may be observed.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction is typically complete within 2-4 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Add deionized water to dissolve the inorganic salts.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer sequentially with deionized water (2x) and brine (1x).

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by vacuum distillation or column chromatography on silica gel to afford the pure benzyl 4-methylphenyl ether.

Protocol 2: Benzylation of a Primary Aliphatic Alcohol (Solid-Liquid PTC)

This protocol details the benzylation of 1-butanol using solid potassium hydroxide and TBAB in a solvent-free system.

Materials:

• 1-Butanol

• Benzyl chloride

• Potassium hydroxide (KOH) pellets, powdered

• Tetrabutylammonium bromide (TBAB)

• Diethyl ether or ethyl acetate

• Deionized water

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add powdered potassium hydroxide (2.0 eq) and tetrabutylammonium bromide (0.05 eq).

• Addition of Reactants: Add 1-butanol (1.2 eq) followed by benzyl chloride (1.0 eq) to the flask.

• Reaction: Stir the mixture vigorously at room temperature or with gentle heating (40-50 °C).

• Reaction Monitoring: Monitor the reaction by TLC or GC until the starting material is consumed (typically 4-8 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Add deionized water to quench the reaction and dissolve the potassium salts.

  • Extract the product with diethyl ether or ethyl acetate (3x).

  • Combine the organic extracts and wash with deionized water (2x) and brine (1x).

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure.

• Purification: Purify the crude benzyl butyl ether by fractional distillation under reduced pressure.

Protocol 3: Benzylation of a Secondary Aliphatic Alcohol

The benzylation of secondary alcohols can be more challenging due to steric hindrance and the potential for elimination side reactions. This protocol for the benzylation of cyclohexanol employs slightly more forcing conditions.

Materials:

• Cyclohexanol

• Benzyl bromide

• Sodium hydroxide (NaOH)

• Tetrabutylammonium bromide (TBAB)

• Toluene

• Deionized water

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a temperature probe, combine cyclohexanol (1.0 eq), toluene (3-4 mL per mmol of cyclohexanol), and tetrabutylammonium bromide (0.1 eq).

• Addition of Base: Add a 50% (w/w) aqueous solution of sodium hydroxide (4.0 eq) to the reaction mixture.

• Heating and Stirring: Begin vigorous stirring and heat the mixture to reflux (approximately 100-110 °C).

• Addition of Benzyl Bromide: Slowly add benzyl bromide (1.2 eq) to the refluxing mixture over 1 hour.

• Reaction Monitoring: Monitor the reaction by TLC or GC. The reaction may require a longer time compared to primary alcohols, typically 8-16 hours.

• Work-up and Purification: Follow the work-up and purification procedures as described in Protocol 1.

Figure 2: General experimental workflow for PTC benzylation.

Troubleshooting Guide

While PTC is a robust methodology, challenges can arise. This section provides guidance on common issues and their potential solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Ineffective stirring. 2. Catalyst poisoning.[12] 3. Insufficiently strong base. 4. Low reaction temperature.	1. Increase the stirring rate to ensure a fine emulsion. 2. Use a more lipophilic catalyst (e.g., Aliquat® 336). Ensure the leaving group of the benzyl halide is not poisoning the catalyst (e.g., iodide can sometimes be problematic). 3. Use a higher concentration of the aqueous base (e.g., 50% NaOH). 4. Increase the reaction temperature in increments of 10 °C.
Formation of Dibenzyl Ether	Hydrolysis of benzyl chloride to benzyl alcohol, followed by its benzylation.	1. Use a higher concentration of the base to reduce the water activity. 2. Add the benzyl chloride slowly to the reaction mixture to maintain a low instantaneous concentration.
Formation of Elimination Products (Styrenes)	Especially with secondary benzyl halides, strong base can induce E2 elimination.[7]	1. Use a milder base or a lower concentration of the strong base. 2. Use benzyl bromide instead of benzyl chloride, as the C-Br bond is weaker and favors substitution. 3. Lower the reaction temperature.
Emulsion Formation During Work-up	The phase transfer catalyst can act as a surfactant.	1. Add a saturated solution of sodium chloride (brine) to "salt out" the organic layer. 2. Centrifuge the mixture to break the emulsion. 3. Filter the mixture through a pad of Celite®.

Conclusion

Phase Transfer Catalysis offers a versatile, efficient, and scalable methodology for the synthesis of benzyl ethers. By understanding the underlying mechanism and the influence of key reaction parameters, researchers can readily implement and optimize these procedures for a wide range of alcoholic and phenolic substrates. The protocols and troubleshooting guide provided herein serve as a practical resource for scientists and professionals in drug development and other fields of chemical synthesis, enabling them to leverage the significant advantages of PTC for their specific applications. The continued development of new and more efficient phase transfer catalysts promises to further expand the utility of this powerful synthetic tool.

References

• Dalal Institute. (n.d.). Phase Transfer Catalysis. Dalal Institute. Retrieved from [Link]

• MacMillan Group. (2008, April 10). Phase-Transfer Catalysis (PTC). Retrieved from [Link]

• Abdel-Malek, H. A., & Ewies, E. F. (2014). Phase-Transfer Catalysis in Organic Syntheses. Global Journal of Current Research, 3(1), 1-21. Retrieved from [Link]

• Journal For Basic Sciences. (2022). PHASE TRANSFER CATALYSIS: A GREEN APPROACH IN ORGANIC SYNTHESIS. Journal For Basic Sciences, 22(11). Retrieved from [Link]

• PTC Communications, Inc. (2005). Industrial Phase-Transfer Catalysis. Retrieved from [Link]

• OperaChem. (2023, July 2). Phase transfer catalysis (PTC). OperaChem. Retrieved from [Link]

• YouTube. (2020, April 16). CHM2210 Chapter 11 Problem Solving Williamson Ether Synthesis 041620. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• PTC Organics, Inc. (n.d.). PTC O-Alkylation With a Secondary Benzyl Bromide. Retrieved from [Link]

• Sasson, Y., & Bilman, N. (1983). Catalyst Poisoning Phenomenon in Phase Transfer Catalysis: Effect of Aqueous Phase Concentration.
• Yadav, G. D., & Badure, O. V. (2008). Selective engineering in O-alkylation of m-cresol with benzyl chloride using liquid–liquid–liquid phase transfer catalysis.
• Szeja, W., Fokt, I., & Grynkiewicz, G. (1989). Benzylation of sugar polyols by means of the PTC method.

• ResearchGate. (n.d.). Comparisons of performance between CTAB, TBAB, and Aliquat 336 in a batch reaction. Retrieved from [Link]

• PTC Communications, Inc. (n.d.). Phase-Transfer Catalysis Communications. Retrieved from [Link]

• YouTube. (2016, December 25). Dehydrohalogenation of Alkyl Halides Reaction Mechanism - E1 & E2. Retrieved from [Link]

• World Journal of Pharmaceutical Research. (2019). Phase transfer catalyst in organic synthesis. World Journal of Pharmaceutical Research, 8(7), 436-454. Retrieved from [Link]

• Google Patents. (n.d.). US5728897A - Process for the preparation of benzyl alcohol.

• PTC Organics, Inc. (n.d.). Industrial Phase-Transfer Catalysis. Retrieved from [Link]

• Cambridge University Press & Assessment. (2020, May 12). Liquid–Liquid Phase-Transfer Catalysis (Chapter 9) - Intensification of Liquid–Liquid Processes. Retrieved from [Link]

• ResearchGate. (n.d.). Solvent-Free Benzylation of Glycerol by Benzyl Alcohol Using Heteropoly Acid Impregnated on K-10 Clay as Catalyst. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). A convenient procedure for the synthesis of allyl and benzyl ethers from alcohols and phenols. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. crdeepjournal.org [crdeepjournal.org]
• 3. dalalinstitute.com [dalalinstitute.com]
• 4. benchchem.com [benchchem.com]
• 5. Phase transfer catalysis (PTC) - operachem [operachem.com]
• 6. US5750801A - Process for the continuous preparation of benzyl alcohol - Google Patents [patents.google.com]
• 7. phasetransfercatalysis.com [phasetransfercatalysis.com]
• 8. phasetransfer.com [phasetransfer.com]
• 9. aurorabiomed.com [aurorabiomed.com]
• 10. macmillan.princeton.edu [macmillan.princeton.edu]
• 11. researchgate.net [researchgate.net]
• 12. Catalyst poisoning phenomenon in phase transfer catalysis: effect of aqueous phase concentration - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Note: Green Chemistry Approaches to Synthesizing 2-Methylbutyl Benzyl Ether

Executive Summary

2-Methylbutyl benzyl ether (CAS: 32793-78-5) is a high-value fragrance ingredient characterized by a floral, rose-like, and fruity olfactory profile. Traditional synthesis relies on the Williamson ether method using sodium hydride (NaH) in dipolar aprotic solvents (DMF, DMSO), generating significant hazardous waste and posing thermal safety risks.

This guide details three "Green Chemistry" protocols designed to eliminate hazardous solvents, improve atom economy, and reduce energy consumption. These methods utilize Phase Transfer Catalysis (PTC) , Microwave-Assisted Synthesis (MAOS) , and Iron-Catalyzed Dehydrative Etherification .

Technical Background & Causality

The Challenge of Traditional Synthesis

The conventional route involves deprotonating 2-methylbutanol with a strong base (NaH) followed by alkylation with benzyl halide.

• Drawback 1 (Solvent Waste): DMF/DMSO are difficult to recycle and toxic.

• Drawback 2 (Safety): NaH releases hydrogen gas, presenting an explosion hazard at scale.

• Drawback 3 (Atom Economy): Stoichiometric salt waste is high.

The Green Solution

We shift the reaction environment to solvent-free or aqueous-biphasic systems.

• Mechanism: We utilize quaternary ammonium salts (QAS) to transport hydroxide ions from an aqueous phase into the organic phase (the neat reagents), activating the alcohol without anhydrous conditions.

• Chirality Retention: 2-Methylbutanol possesses a stereocenter. The PTC mechanism (

  ) typically affects the carbon holding the leaving group (benzyl halide), leaving the chiral center of the alcohol backbone untouched—critical for maintaining specific fragrance enantiomer profiles.

Protocol A: Solvent-Free Phase Transfer Catalysis (Scalable)

Best for: Large-scale batch synthesis, high atom economy, and operational simplicity.

Materials

• Substrate: 2-Methyl-1-butanol (1.0 equiv)

• Reagent: Benzyl Chloride (1.1 equiv) — Selected over bromide for higher atom economy and lower cost.

• Catalyst: Tetrabutylammonium bromide (TBAB) or Tetrabutylammonium hydrogen sulfate (TBAHS) (1-3 mol%)

• Base: 50% w/w Aqueous Potassium Hydroxide (KOH) (1.5 equiv)

Experimental Workflow

• Charge: Into a jacketed reactor, load 2-methyl-1-butanol, benzyl chloride, and TBAB.

• Temperature Control: Set agitation to high shear (essential for PTC). Heat mixture to 60°C.

• Addition: Dropwise add 50% aq. KOH over 30 minutes. Reasoning: Gradual addition manages the exotherm and maintains the interface.

• Reaction: Stir vigorously at 70°C for 4–6 hours. Monitor by GC-MS.

• Workup (Green):

  • Stop agitation; allow phases to separate (rapid due to high ionic strength of aqueous layer).

  • Drain aqueous brine (waste contains KCl and water; minimal organics).

  • Wash organic layer once with water.

  • Distill product under reduced pressure.

Expected Yield: 85–92% E-Factor: < 1.5 (excluding water)

Protocol B: Microwave-Assisted Synthesis in Water (Rapid)

Best for: High-throughput screening, library generation, and rapid kinetics.

Materials

• Substrate: 2-Methyl-1-butanol (10 mmol)

• Reagent: Benzyl Bromide (11 mmol) — Bromide selected here for faster kinetics under irradiation.

• Base: Potassium Carbonate (

  ) (15 mmol)

• Solvent: Water (5 mL)

• Surfactant: CTAB (Cetyltrimethylammonium bromide) (0.5 mmol)

Experimental Workflow

• Preparation: In a 10 mL microwave-transparent vial, suspend 2-methyl-1-butanol, benzyl bromide,

  , and CTAB in water.

• Irradiation: Seal vial. Irradiate at 100 W (dynamic mode) to maintain 110°C.

• Time: Hold for 10–15 minutes.

• Extraction: Cool to RT. Extract with environmentally benign solvent (e.g., Ethyl Acetate or 2-MeTHF) if phase separation is insufficient.

• Purification: Flash chromatography or bulb-to-bulb distillation.

Expected Yield: 90–95% Reaction Time: 15 minutes (vs. 6 hours thermal)

Protocol C: Iron-Catalyzed Dehydrative Etherification (Emerging)

Best for: Maximum Atom Economy (Water is the only byproduct).

Materials

• Substrate 1: 2-Methyl-1-butanol (1.0 equiv)

• Substrate 2: Benzyl Alcohol (1.2 equiv)

• Catalyst: ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  (5 mol%)

• Solvent: Propylene Carbonate (Green, recyclable solvent)[1]

Experimental Workflow

• Charge: Mix alcohols and iron catalyst in propylene carbonate.

• Reaction: Heat to 80°C for 12 hours.

• Mechanism: The iron acts as a Lewis acid, activating the benzyl alcohol to form a transient carbocation or activated complex, which is intercepted by 2-methylbutanol.

• Workup: Extract with heptane (product moves to heptane; catalyst remains in propylene carbonate for recycling).

Note: This method requires careful optimization to prevent dibenzyl ether formation (homo-coupling).

Comparative Performance Metrics

Metric	Traditional (NaH/DMF)	Solvent-Free PTC (Method A)	Microwave/Water (Method B)	Fe-Catalyzed (Method C)
Yield	70–80%	85–92%	90–95%	60–75%
Reaction Time	12–24 Hours	4–6 Hours	10–15 Minutes	12 Hours
Atom Economy	Poor (NaBr + H2 waste)	Good (KCl waste)	Good (KBr waste)	Excellent (H2O waste)
Solvent Hazard	High (DMF/DMSO)	None (Solvent-Free)	Low (Water)	Low (Propylene Carbonate)
Scalability	Low (Safety risks)	High	Medium (Equipment limit)	Medium

Mechanistic Visualization (PTC Cycle)

The following diagram illustrates the Phase Transfer Catalysis cycle (Method A), demonstrating how the catalyst bridges the immiscible phases to enable the reaction without hazardous solvents.

Caption: Mechanism of Phase Transfer Catalysis. The quaternary ammonium salt (Q+) shuttles hydroxide into the organic phase, deprotonating the alcohol for reaction with benzyl chloride, then returns to the aqueous phase to regenerate.

References

• Synthesis of Benzyl Ethers via Phase Transfer Catalysis Source: Journal of the American Chemical Society / Google Patents Context: Validates the use of polymer-supported and standard quaternary ammonium salts for benzyl ether synthesis with high yields (80%+).

• Microwave-Assisted Organic Synthesis: A Green Chemistry Approach Source: International Journal of Novel Research and Development (IJNRD) Context: Details the acceleration of ether synthesis and hydrolysis reactions using microwave irradiation in aqueous media.

• Eco-Friendly Etherification of Benzyl Alcohols Catalyzed by Iron(III) Chloride Source: ACS Omega (PubMed Central) Context: Describes the catalytic dehydrative etherification using FeCl3 in propylene carbonate, a key reference for Method C.

• Solvent-Free Williamson Synthesis Source: Synthetic Communications (ResearchGate) Context: Provides the foundational protocol for performing Williamson ether synthesis without solvents using solid bases or PTC.

• Fragrance Material Review: 2-Methylbutyl Benzyl Ether Analogs Source: Food and Chemical Toxicology (PubMed) Context: Establishes the safety profile and structural classification of aryl alkyl alcohol esters and ethers in fragrance applications.

Sources

• 1. Eco-Friendly Homo- and Cross-Etherification of Benzyl Alcohols Catalyzed by Iron(II/III) Chloride in Propylene Carbonate as a Green and Recyclable Solvent - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Solvent Extraction Techniques Using 2-Methylbutyl Benzyl Ether (MBBE)

Executive Summary

2-Methylbutyl benzyl ether (MBBE) represents a specialized class of "High-Boiling Lipophilic Ethers" (HBLEs). Unlike traditional extraction solvents such as Diethyl Ether (

) or Methyl tert-butyl ether (MTBE), MBBE exhibits a significantly higher boiling point (~215–220°C) and lower vapor pressure.

This application note details the use of MBBE as a robust solvent for high-temperature liquid-liquid extractions (LLE) and reaction-extraction hybrids . Its primary utility lies in processes requiring high thermal stability, low volatility (enhanced safety profile), and specific lipophilic selectivity.

Critical Technical Advisory: Due to its high boiling point, MBBE cannot be removed via standard rotary evaporation without high vacuum and excessive heat. Consequently, the protocols below focus on Back-Extraction and Crystallization-Driven Recovery rather than evaporative concentration.

Physicochemical Profile & Solvent Characteristics[1][2][3][4][5][6]

MBBE combines the chemical stability of an ether linkage with the lipophilicity of a benzyl and branched alkyl chain. This structure imparts unique solvation properties for non-polar to moderately polar pharmaceutical intermediates.

Table 1: Comparative Solvent Properties

Property	Diethyl Ether	MTBE	2-Methylbutyl Benzyl Ether (MBBE)
Boiling Point (atm)	34.6 °C	55.2 °C	~215–220 °C (Est.)*
Flash Point	-45 °C	-28 °C	> 90 °C (High Safety)
Density (g/mL)	0.71	0.74	~0.92
Water Solubility	~6.0%	~4.8%	< 0.1% (Highly Immiscible)
Peroxide Formation	High Risk	Low Risk	Moderate Risk (Benzylic oxidation)
Primary Removal	Evaporation	Evaporation	Back-Extraction / Chromatography

*Note: Value estimated based on homologous linear benzyl butyl ether (BP 111°C @ 23 mmHg).

Core Applications & Mechanisms

High-Temperature Extraction (HTE)

Standard ethers volatilize rapidly above 40°C, creating pressure hazards in closed vessels. MBBE allows for extraction at temperatures up to 80–100°C.

• Mechanism: Increased temperature lowers the viscosity of the aqueous phase and increases mass transfer rates, while the high boiling point of MBBE prevents solvent loss or vessel over-pressurization.

• Use Case: Extracting thermally stable, highly lipophilic natural products from viscous fermentation broths.

The "Permanent Organic Phase" Strategy

In continuous manufacturing, MBBE acts as a carrier solvent. Instead of removing the solvent, the target solute is chemically modified (e.g., salt formation) to partition out of the MBBE, leaving the solvent ready for recycling.

Detailed Protocol: Non-Evaporative Recovery Extraction

Objective: Isolate a basic pharmaceutical intermediate (Amine,

) from an aqueous reaction mixture using MBBE, followed by acid-mediated back-extraction.

Phase 1: Forward Extraction (Target into MBBE)

• Preparation: Adjust the aqueous reaction mixture to pH > 11 using 5M NaOH. This ensures the amine is in its neutral (lipophilic) state.

• Solvent Addition: Add MBBE at a ratio of 1:2 (Solvent:Aqueous).

  • Expert Tip: MBBE is more dense than

    but less dense than water (0.92 vs 1.00). Phase separation may be slower; use centrifugation if an emulsion forms.

• Equilibration: Agitate vigorously for 20 minutes at 45°C .

  • Why Heat? The elevated temperature improves phase disengagement and solubility of the target in the ether phase.

• Separation: Allow phases to settle. Collect the upper organic layer (MBBE + Target).

  • Validation: TLC or HPLC the aqueous layer to confirm depletion of the target.

Phase 2: Impurity Wash

• Wash the MBBE layer with 0.5 volumes of Brine (sat. NaCl) .

• Crucial Step: Wash with a buffer at pH 12 . This removes phenolic impurities or acidic byproducts that might have co-extracted, keeping the target amine in the organic phase.

Phase 3: Product Recovery (Back-Extraction)

Since we cannot evaporate the MBBE, we use pH switching to move the product out.

• Acidification: Prepare a solution of 1M HCl (or specific acid for salt formation).

• Extraction: Add the acidic aqueous solution to the MBBE layer (Ratio 1:1).

• Agitation: Shake vigorously. The neutral amine is protonated to form a water-soluble salt (

  ).

• Partitioning: The Target Salt migrates into the Aqueous Phase (Lower layer). The MBBE (Upper layer) retains non-basic lipophilic impurities.

• Isolation: Collect the aqueous layer.

  • Option A (Solid Isolation): Lyophilize the aqueous layer to obtain the amine salt.

  • Option B (Free Base): Adjust aqueous pH to >11 and extract into a volatile solvent (e.g., DCM) if evaporation is strictly required.

Process Visualization (Graphviz)

The following diagram illustrates the "pH-Swing" logic required when using high-boiling solvents like MBBE.

Figure 1: pH-Swing Back-Extraction workflow for recovering amines from high-boiling MBBE solvent.

Safety & Stability (E-E-A-T)

Peroxide Management

Like all ethers, MBBE can form explosive peroxides upon exposure to air and light, specifically at the benzylic position.

• Test: Use starch-iodide paper before heating any stored MBBE.

• Inhibition: Commercial MBBE should be stabilized with BHT (Butylated hydroxytoluene).

• Advantage: The benzylic C-H bond is reactive, but the high boiling point means MBBE is rarely distilled to dryness, which is the primary danger zone for peroxide concentration. Never distill MBBE to dryness.

Chemical Compatibility

• Compatible: Aqueous bases (NaOH, KOH), dilute acids, hydrides (NaH).

• Incompatible: Strong oxidizers (KMnO4, CrO3) will oxidize the benzylic carbon to form esters or aldehydes (cleaving the ether).

Troubleshooting Guide

Issue	Cause	Corrective Action
Emulsion Formation	Similar density to water (0.92 vs 1.00) or surfactant presence.	1. Add brine to increase aqueous density.2. Filter through Celite.3. Centrifuge.
Low Recovery	Target did not partition into MBBE.	Check pH. For amines, pH must be > . For acids, pH < . Increase temperature to 50°C.
Solvent "Stuck"	Cannot evaporate MBBE.	Do not attempt rotavap. Use the Back-Extraction protocol (Section 4) or load the entire organic layer onto a silica column (flush MBBE with Hexane first).

References

• National Institutes of Health (NIH). (2008). Convenient method for preparing benzyl ethers. PubMed Central. Retrieved October 24, 2025, from [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers as Protecting Groups. Retrieved October 24, 2025, from [Link]

Technical Notes & Optimization

Technical Support Center: Purification of 2-Methylbutyl Benzyl Ether

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals encountering challenges with the purification of 2-methylbutyl benzyl ether, specifically focusing on the removal of unreacted benzyl chloride. The methodologies and principles discussed herein are grounded in established chemical practices to ensure reliability and reproducibility in your work.

Troubleshooting Guide: Real-Time Experimental Issues

This section addresses common problems encountered during the workup and purification process in a direct question-and-answer format.

Q1: My post-reaction TLC plate shows a spot with a similar Rf to my desired ether product, which I suspect is unreacted benzyl chloride. How can I confirm its identity and remove it?

A1: Co-elution on TLC is a frequent challenge due to the similar polarity of benzyl chloride and the target ether.

• Causality: Benzyl chloride is a relatively nonpolar aromatic compound, much like your target ether. This similarity in polarity leads to comparable migration on a silica plate with standard nonpolar solvent systems (e.g., hexanes/ethyl acetate).

• Troubleshooting Steps:

  • Staining: A simple method to differentiate the two is by staining. Benzyl chloride can be visualized on a TLC plate using a potassium permanganate (KMnO₄) stain, where it will appear as a yellow-orange spot against a purple background. Your ether product should be relatively stable to this stain.

  • Chemical Conversion & Re-spotting: A definitive method is to treat a small aliquot of your crude mixture. Add a few drops of a nucleophilic amine like triethylamine or a solution of aqueous ammonia, let it react for 10-15 minutes, and then spot it on a new TLC plate alongside your original crude mixture. The spot corresponding to benzyl chloride should either disappear or be significantly diminished, with a new, more polar spot appearing at the baseline (the resulting benzylamine salt). If the problematic spot remains unchanged, it is likely not benzyl chloride.

  • Removal Strategy: If confirmed as benzyl chloride, the most effective removal method is a chemical quench followed by an extractive workup. See the detailed protocols in the FAQ section below.

Q2: During my aqueous workup with sodium bicarbonate, the separation is slow and I'm seeing an emulsion form. What's causing this and how can I resolve it?

A2: Emulsion formation is typically caused by the presence of salts or amphiphilic byproducts that stabilize the oil-in-water or water-in-oil mixture. Vigorous shaking of the separatory funnel is a common contributor.

• Causality: The reaction of benzyl chloride with a bicarbonate wash can produce benzyl alcohol and sodium salts. These, along with any unreacted alkoxide from the ether synthesis, can act as surfactants.

• Troubleshooting Steps:

  • Break the Emulsion: Add a small amount of brine (saturated aqueous NaCl solution). The increased ionic strength of the aqueous layer helps to break the emulsion by "salting out" the organic components.

  • Gentle Inversion: Instead of vigorous shaking, gently invert the separatory funnel 10-15 times to mix the layers. This is often sufficient for extraction without creating a stable emulsion.

  • Filtration: In persistent cases, passing the entire mixture through a pad of Celite® or glass wool can help to break the emulsion.

Q3: I tried to remove the benzyl chloride by vacuum distillation, but I'm getting poor separation or suspect my product is decomposing. What am I doing wrong?

A3: While distillation separates based on boiling points, the proximity of the boiling points of benzyl chloride and 2-methylbutyl benzyl ether can make this method challenging. Furthermore, benzyl chloride can decompose at elevated temperatures, especially if acidic impurities are present.[1]

• Causality: Benzyl chloride's boiling point is 179 °C.[2][3] The boiling point of 2-methylbutyl benzyl ether is not readily published but can be estimated to be in a similar range (likely slightly higher, ~200-220 °C), making fractional distillation difficult. Heating benzyl chloride, especially in the presence of trace metals or acid (HCl byproduct), can cause it to polymerize or decompose.[1][4]

• Troubleshooting Steps:

  • Pre-Distillation Wash: ALWAYS perform a basic wash (e.g., 5% NaHCO₃) on your crude product before distillation to remove any trace HCl.[1] This is a critical step to prevent polymerization.

  • Use High-Vacuum: Employ a good vacuum pump (<<10 mmHg) to significantly lower the boiling points and reduce the risk of thermal decomposition.

  • Fractionating Column: Use an efficient fractionating column (e.g., a Vigreux or packed column) to improve separation efficiency between closely boiling liquids.

  • Consider a Chemical Quench First: Distillation should be considered a secondary purification step after a chemical quench has removed the bulk of the reactive benzyl chloride.

Frequently Asked Questions (FAQs)

This section provides deeper insights into the principles and methodologies for purifying your benzyl ether product.

Q1: What are the primary methods for removing unreacted benzyl chloride from my reaction mixture?

A1: There are three primary strategies, often used in combination: Chemical Quenching, Liquid-Liquid Extraction, and Chromatographic/Distillative Purification. The choice depends on the scale of your reaction and the stability of your target molecule.

Method	Principle	Pros	Cons
Chemical Quench	Convert benzyl chloride into a more polar, easily separable byproduct.	Highly effective, fast, suitable for heat-sensitive products.	Introduces new reagents that must be removed.
Liquid-Liquid Extraction	Partitioning the crude mixture between an organic solvent and an aqueous phase to remove water-soluble impurities.	Excellent for removing salts and polar byproducts (like benzyl alcohol).	Ineffective at removing benzyl chloride on its own. Best used post-quench.
Column Chromatography	Separation based on differential adsorption to a stationary phase (e.g., silica gel).	Can provide very high purity product.	Can be tedious; co-elution with benzyl chloride is a known issue.[5]
Vacuum Distillation	Separation based on differences in boiling points under reduced pressure.	Good for large-scale purification.	Requires a significant boiling point difference; risk of thermal decomposition.[1]

Q2: Can you explain the chemistry behind a chemical quench for benzyl chloride?

A2: Absolutely. Benzyl chloride is a reactive electrophile due to the benzylic carbon's ability to stabilize a partial positive charge, making it susceptible to nucleophilic attack (Sₙ2 reaction). A quench involves intentionally introducing a nucleophile to consume the excess benzyl chloride.

• Mechanism: A chosen nucleophile (Nu⁻) attacks the electrophilic methylene carbon (—CH₂—) of benzyl chloride, displacing the chloride ion (Cl⁻) and forming a new, more polar compound.

• Common Quenching Reagents:

  • Aqueous Ammonia (NH₃) or Amines (e.g., Triethylamine): These react with benzyl chloride to form benzylamine or a quaternary ammonium salt, respectively.[1] These amine products are basic and can be easily removed by washing the organic layer with an acidic aqueous solution (e.g., 1M HCl).

  • Aqueous Base (e.g., NaHCO₃, NaOH): These promote the hydrolysis of benzyl chloride to benzyl alcohol.[3][6] Benzyl alcohol is significantly more polar than the starting chloride and the ether product, making it easily separable by silica gel chromatography or extraction into the aqueous layer.

  • Scavenger Resins: For high-value applications where introducing soluble reagents is undesirable, polymer-bound nucleophiles (like a thiol or amine resin) can be used.[5] The resin is stirred with the reaction mixture, reacts with the benzyl chloride, and is then simply filtered off.

Q3: Why is a sequence of aqueous washes (e.g., base, water, brine) recommended?

A3: This sequence is a systematic process to remove different types of impurities and ensure the organic layer is clean and ready for drying. It represents a self-validating protocol where each step builds upon the last.

• Base Wash (e.g., 5% NaHCO₃): This is the first and most critical wash. Its primary purpose is to neutralize any acidic components (like HCl formed from hydrolysis) and to facilitate the conversion of remaining benzyl chloride to benzyl alcohol.[1]

• Water Wash: This removes the bulk of any remaining water-soluble materials, including the base from the previous step and any salts.

• Brine Wash (Saturated NaCl): This final wash does two things: it removes the last traces of water-soluble impurities and, more importantly, it begins the drying process by drawing water out of the organic layer due to osmotic pressure, making the subsequent drying with an agent like MgSO₄ or Na₂SO₄ more efficient.

Experimental Protocols & Workflows

Protocol 1: Standard Quench and Extractive Workup

This is the most common and highly recommended procedure for initial purification.

• Cooling & Quenching: After the reaction is complete (as determined by TLC), cool the reaction vessel in an ice-water bath to 0-5 °C.

• Slowly add an excess of concentrated aqueous ammonia (NH₄OH) with vigorous stirring.[1] Allow the mixture to stir and warm to room temperature over 1-2 hours. This ensures all benzyl chloride reacts to form benzylamine.

• Extraction: Transfer the mixture to a separatory funnel. If your reaction was not in an organic solvent, add a suitable solvent like diethyl ether or ethyl acetate. Add water to dissolve any salts.

• Separation: Allow the layers to separate. Drain the aqueous layer.

• Washing Sequence:

  • Wash the organic layer with 1M HCl to remove the benzylamine (as its hydrochloride salt).

  • Wash with 5% aqueous NaHCO₃ to neutralize any residual acid.[1]

  • Wash with deionized water.

  • Wash with brine.

• Drying: Transfer the organic layer to a clean flask and dry over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Concentration: Filter off the drying agent and concentrate the organic solvent under reduced pressure using a rotary evaporator to yield the crude 2-methylbutyl benzyl ether, which can then be further purified if necessary.

Visualizing the Purification Workflow

The following diagram illustrates the decision-making process for purifying your crude product after the initial reaction.

Caption: Purification workflow for 2-methylbutyl benzyl ether.

Reference Data

The physical properties of the key compounds are crucial for planning purification.

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Density (g/cm³)	Water Solubility
Benzyl Chloride	C₇H₇Cl	126.58	179[3]	1.100[3]	Very slightly soluble[3]
2-Methylbutyl Benzyl Ether	C₁₂H₁₈O	178.27	~200-220 (Est.)	~0.9-1.0 (Est.)	Insoluble
Benzyl Alcohol	C₇H₈O	108.14	205	1.044	Soluble (4.29 g/100 mL)
Benzylamine	C₇H₉N	107.15	185	0.981	Miscible

References

• PrepChem.com. (n.d.). Preparation of benzyl chloride. Retrieved February 6, 2026, from [Link]

• ResearchGate. (2014). How can I deprotect the benzyl group in 6-(benzyloxy)chroman?. Retrieved February 6, 2026, from [Link]

• Google Patents. (1971). US3557222A - Hydrolysis of benzyl chloride to benzyl alcohol.

• Sciencemadness. (2019). Benzyl Chloride Distillation Problems :(. Retrieved February 6, 2026, from [Link]

• Reddit. (2011). Benzyl Chloride removal? : r/chemistry. Retrieved February 6, 2026, from [Link]

• Wikipedia. (n.d.). Benzyl chloride. Retrieved February 6, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers. Retrieved February 6, 2026, from [Link]

• Inchem.org. (n.d.). ICSC 0016 - BENZYL CHLORIDE. Retrieved February 6, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. prepchem.com [prepchem.com]
• 3. Benzyl chloride - Wikipedia [en.wikipedia.org]
• 4. ICSC 0016 - BENZYL CHLORIDE [inchem.org]
• 5. reddit.com [reddit.com]
• 6. US3557222A - Hydrolysis of benzyl chloride to benzyl alcohol - Google Patents [patents.google.com]

Stability of 2-Methylbutyl benzyl ether under acidic conditions

<Technical Support Center: 2-Methylbutyl Benzyl Ether >

A Guide to Understanding and Troubleshooting Stability in Acidic Media

Welcome to the technical support center for 2-Methylbutyl Benzyl Ether. This guide is designed for researchers, scientists, and drug development professionals who utilize this compound and may encounter stability challenges, particularly under acidic conditions. Here, we provide in-depth, experience-based answers to common questions and troubleshooting scenarios to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 2-Methylbutyl benzyl ether and why is its stability important?

2-Methylbutyl benzyl ether is an organic compound featuring a benzyl group (a benzene ring attached to a CH₂ group) and a 2-methylbutyl group linked by an ether oxygen. The benzyl portion makes it a common protecting group for alcohols in multi-step organic synthesis.[1][2] Its stability is critical because premature cleavage of the ether bond under unintended acidic conditions can lead to undesired side products, reduced yield of the target molecule, and complications in purification.

Structure of 2-Methylbutyl Benzyl Ether

Caption: General mechanism for acid-catalyzed benzyl ether cleavage.

Q3: For 2-Methylbutyl benzyl ether specifically, which C-O bond is more likely to break under acidic conditions?

This is the key question. The cleavage can follow two main pathways: Sₙ1 or Sₙ2. [3]

• Sₙ1 Pathway: This mechanism involves the formation of a carbocation intermediate. The bond between the oxygen and the benzyl carbon is likely to break because the resulting benzyl carbocation is highly stabilized by the resonance of the aromatic ring. This makes the Sₙ1 pathway favorable at the benzylic position. [4]* Sₙ2 Pathway: This mechanism involves a backside attack by a nucleophile. The nucleophile will attack the less sterically hindered carbon. The 2-methylbutyl group has a secondary carbon attached to the oxygen, which is more sterically hindered than the primary benzylic carbon. However, the Sₙ1 pathway is generally dominant for benzyl ethers due to the stability of the benzyl cation. [4] Conclusion: In the presence of a strong acid with a good nucleophilic counter-ion (like HBr or HI), the cleavage will predominantly occur via an Sₙ1 mechanism . This breaks the benzyl-oxygen bond to form a stable benzyl carbocation, which is then trapped by the halide. The other product is 2-methylbutanol. [1][4]

Troubleshooting Guide

Problem 1: My 2-Methylbutyl benzyl ether is degrading during an acidic reaction meant to modify another part of the molecule.

Cause: The acidic conditions are strong enough to catalyze the cleavage of the benzyl ether protecting group. Benzyl ethers are generally stable to mild acids but can be cleaved by strong Brønsted or Lewis acids, especially at elevated temperatures. [2][3] Solutions:

• Re-evaluate the Acid Strength: Can a weaker acid be used? For example, if you are using a strong mineral acid like HCl, consider switching to a weaker organic acid or using buffered conditions if the primary reaction allows.

• Lower the Reaction Temperature: Ether cleavage is often slow at room temperature but accelerates with heat. [3][5]Running your reaction at 0°C or even lower temperatures may prevent the debenzylation while still allowing your desired reaction to proceed, albeit more slowly.

• Reduce Reaction Time: Monitor the reaction closely using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Stop the reaction as soon as the starting material is consumed to minimize the time the compound is exposed to acidic conditions.

• Change the Protecting Group: If the desired reaction chemistry absolutely requires harsh acidic conditions, the benzyl ether may not be the appropriate protecting group. Consider a more acid-stable protecting group for the alcohol.

Parameter	Recommendation for Stability	Rationale
Acid Type	Weaker Brønsted acids (e.g., Acetic Acid) or buffered systems	Reduces the rate of ether protonation, the initial step of cleavage. [3]
Temperature	≤ Room Temperature (20-25°C), ideally 0°C	Lowers the activation energy barrier for the cleavage reaction. [5]
Nucleophile	Use acids with non-nucleophilic counter-ions (e.g., H₂SO₄, TFA)	Prevents the Sₙ1/Sₙ2 cleavage step even if protonation occurs. [4]
Lewis Acids	Avoid strong Lewis acids like BCl₃, BBr₃, or SnCl₄	These are potent reagents for ether cleavage, often used for intentional deprotection. [6][7][8]

Problem 2: I am trying to intentionally cleave the benzyl ether with acid, but the reaction is slow or incomplete.

Cause: The reaction conditions are not optimal for cleavage. This could be due to an acid that is too weak, a poor nucleophile, or insufficient temperature.

Solutions:

• Increase Acid Strength/Concentration: Using strong hydrohalic acids like HBr or HI is most effective, as the bromide and iodide ions are excellent nucleophiles for trapping the benzyl carbocation. [3][9]Using concentrated acid or generating it in situ (e.g., phosphoric acid + KI to generate HI) can improve rates. [3][5]2. Increase the Temperature: Refluxing the reaction mixture is a common strategy to force the cleavage of stubborn ethers. [5]3. Use a Strong Lewis Acid: Reagents like boron tribromide (BBr₃) or boron trichloride (BCl₃) are extremely effective at cleaving ethers, even at low temperatures (e.g., -78 °C). [7]They work by coordinating to the ether oxygen, making it a highly activated leaving group. [7]

Problem 3: I see multiple unexpected spots on my TLC plate after an acidic workup.

Cause: Besides the expected cleavage products (2-methylbutanol and benzyl-derived products), side reactions can occur. The stable benzyl carbocation formed during Sₙ1 cleavage is an electrophile and can react with other nucleophiles present in the mixture, or eliminate a proton to form other species.

Potential Side Products:

• Dibenzyl ether: If benzyl alcohol is formed, it can react with another benzyl carbocation.

• Friedel-Crafts Alkylation: The benzyl carbocation can alkylate other aromatic rings present in your molecule or the solvent (if aromatic).

• Products from the 2-methylbutyl group: While less likely, under very harsh conditions, the secondary carbocation from the 2-methylbutyl group could form and undergo rearrangement or elimination.

Solutions:

• Use a Scavenger: Adding a "cation scavenger" like triethylsilane (Et₃SiH) or anisole can trap the benzyl carbocation as it forms, preventing it from participating in side reactions.

• Control the Stoichiometry: Use the minimum amount of acid required to avoid excess protons that might catalyze side reactions.

• Purification: Be prepared for a more complex purification. Column chromatography with a carefully selected solvent system will likely be necessary to separate the desired product from these byproducts.

Experimental Protocols

Protocol 1: Monitoring the Stability of 2-Methylbutyl Benzyl Ether Under Specific Acidic Conditions

This protocol is a self-validating system to test if your compound will survive a planned reaction.

• Setup: In a small vial, dissolve a small amount (5-10 mg) of 2-Methylbutyl benzyl ether in the same solvent you plan to use for your main reaction (e.g., 1 mL of Dichloromethane).

• Control Sample: Spot a small amount of this solution on a TLC plate. This is your t=0 reference.

• Acid Addition: Add the same concentration of the acid you intend to use in your experiment.

• Reaction Monitoring: Stir the reaction at the intended temperature. Every 30 minutes, take a small aliquot from the reaction mixture and spot it on the same TLC plate.

• Analysis: Develop the TLC plate in an appropriate solvent system (e.g., 9:1 Hexanes:Ethyl Acetate). Visualize under a UV lamp. If a new, more polar spot appears (corresponding to 2-methylbutanol), your ether is being cleaved. The disappearance of the starting material spot confirms degradation.

• Validation: If no new spots appear over the intended duration of your experiment, the benzyl ether is likely stable under these specific conditions.

Protocol 2: Standard Procedure for Acid-Catalyzed Debenzylation

This is a general procedure for the intentional removal of the benzyl group.

Warning: Work in a well-ventilated fume hood. Strong acids are corrosive.

• Dissolution: Dissolve the 2-Methylbutyl benzyl ether (1 equivalent) in a suitable solvent such as dichloromethane (DCM) or acetic acid.

• Acid Addition: Cool the solution to 0°C in an ice bath. Slowly add a solution of 33% HBr in acetic acid (5-10 equivalents).

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by TLC until the starting material is consumed.

• Quenching: Slowly pour the reaction mixture into a beaker containing ice and a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the excess acid.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent (e.g., ethyl acetate) three times.

• Workup: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude 2-methylbutanol.

• Purification: Purify the product by flash column chromatography if necessary.

References

• Lange, J. H. M., Verveer, P. C., Osnabrug, S. J. M., & Visser, G. M. (2025). Mechanisms of catalytic cleavage of benzyl phenyl ether in aqueous and apolar phases. Catalysis Science & Technology. Retrieved from [Link]

• Leah4sci. (2025). Acidic Cleavage of Ethers Explained | SN1 vs SN2 Reactions Made Simple. YouTube. Retrieved from [Link]

• J&K Scientific LLC. (2021). Benzyl Deprotection of Alcohols. Retrieved from [Link]

• Wikipedia. (2023). Ether cleavage. Retrieved from [Link]

• Van den Bosch, S., Koelewijn, S. J., Renders, T., Van den Bossche, G., Vangeel, T., Schutyser, W., ... & Sels, B. F. (2020). Acid-Catalyzed α-O-4 Aryl-Ether Cleavage Mechanisms in (Aqueous) γ-Valerolactone: Catalytic Depolymerization Reactions of Lignin Model Compound During Organosolv Pretreatment. ACS Sustainable Chemistry & Engineering. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers. Retrieved from [Link]

• Longdom Publishing. (n.d.). Synthesis and Cleavage of Ethers. Retrieved from [Link]

• Ashenhurst, J. (2014). Cleavage Of Ethers With Acid. Master Organic Chemistry. Retrieved from [Link]

• Ashenhurst, J. (n.d.). Acidic cleavage of ethers (SN2). Master Organic Chemistry. Retrieved from [Link]

• LibreTexts Chemistry. (2024). 18.3: Reactions of Ethers - Acidic Cleavage. Retrieved from [Link]

• Stevens, E. (2018). benzyl ether cleavage. YouTube. Retrieved from [Link]

• Common Organic Chemistry. (n.d.). Benzyl Protection. Retrieved from [Link]

• ScienceDirect. (n.d.). Literature review of alkyl and benzyl ester and ether cleavage using Lewis acids. Retrieved from [Link]

• ResearchGate. (2014). How can one remove a benzyl group from benzylated sugar?. Retrieved from [Link]

• Chemistry Steps. (n.d.). Reactions of Ethers-Ether Cleavage. Retrieved from [Link]

• University of Evansville. (n.d.). Alcohol Protecting Groups. Retrieved from [Link]

• Atlanchim Pharma. (2021). Science About O-Benzyl protecting groups. Retrieved from [Link]

• ResearchGate. (2025). Mild, efficient and rapid O-debenzylation of ortho-substituted phenols with trifluoroacetic acid. Retrieved from [Link]

• Organic Chemistry Portal. (1993). Selective Cleavage of Benzyl Ethers. Retrieved from [Link]

Sources

• 1. Buy 2-Methylbutyl benzyl ether | 32793-78-5 [smolecule.com]
• 2. Benzyl Ethers [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. atlanchimpharma.com [atlanchimpharma.com]
• 8. Selective Cleavage of Benzyl Ethers [organic-chemistry.org]
• 9. Ether cleavage - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of 2-Methylbutyl Benzyl Ether

Welcome to the technical support center for the purification of 2-methylbutyl benzyl ether. This guide is designed for researchers, scientists, and professionals in drug development who are working with this compound and need to separate it from common alcohol byproducts. Here, you will find in-depth troubleshooting advice and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments.

Understanding the Chemistry of Separation

The successful separation of 2-methylbutyl benzyl ether from alcohol byproducts, such as unreacted 2-methylbutanol and benzyl alcohol, hinges on the distinct physical and chemical properties of these molecules. The ether is a moderately polar compound, while the alcohols are more polar due to the presence of the hydroxyl (-OH) group, which allows for hydrogen bonding. This difference in polarity is the cornerstone of the purification strategies discussed in this guide.

The most common method for synthesizing 2-methylbutyl benzyl ether is the Williamson ether synthesis.[1] This reaction involves the deprotonation of 2-methylbutanol to form an alkoxide, which then acts as a nucleophile to attack a benzyl halide (e.g., benzyl bromide). However, this reaction is often incomplete, leading to a mixture of the desired ether, unreacted 2-methylbutanol, and potentially benzyl alcohol if the benzyl halide undergoes hydrolysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when synthesizing 2-methylbutyl benzyl ether?

A1: The primary impurities are typically unreacted starting materials. These include 2-methylbutanol and benzyl alcohol (if benzyl bromide or chloride was used as the benzylating agent and any moisture was present). Side products from elimination reactions can also occur, particularly if the reaction temperature is too high.[1]

Q2: I have a crude mixture of 2-methylbutyl benzyl ether. What is the first step I should take to purify it?

A2: A liquid-liquid extraction is an excellent initial purification step. This technique separates compounds based on their differential solubilities in two immiscible liquids, typically an aqueous phase and an organic phase.[2] Since 2-methylbutyl benzyl ether is significantly less soluble in water than the alcohol byproducts, this method can effectively remove the bulk of the impurities.

Q3: My NMR spectrum shows residual alcohol peaks after extraction. What should I do next?

A3: If alcohol impurities persist after extraction, column chromatography or fractional distillation are effective secondary purification methods. The choice between the two depends on the boiling points of the components and the scale of your reaction.

Q4: Can I use distillation to separate the ether from the alcohol byproducts?

A4: Yes, fractional distillation can be a viable method, provided there is a sufficient difference in the boiling points of 2-methylbutyl benzyl ether and the alcohol contaminants.

Troubleshooting Guides

Issue 1: Poor Separation During Liquid-Liquid Extraction

Symptoms:

• Significant amount of alcohol byproduct remains in the organic layer after multiple aqueous washes.

• Formation of an emulsion layer that is difficult to break.

Root Causes & Solutions:

• Insufficient Washing: The partitioning of alcohols between the organic and aqueous phases is an equilibrium process. A single wash will not remove all of the alcohol.

  • Solution: Increase the number of aqueous washes. Three to five washes with deionized water or a brine solution are recommended.

• Incorrect pH of Aqueous Phase: The solubility of benzyl alcohol in water is moderate.[3][4]

  • Solution: Washing with a dilute basic solution (e.g., 5% sodium bicarbonate) can help to deprotonate any residual acidic impurities and improve the partitioning of some byproducts into the aqueous layer.

• Emulsion Formation: Emulsions are common when there are surfactants or fine particulate matter present, or if the mixture is shaken too vigorously.

  • Solution:

    • Allow the separatory funnel to stand undisturbed for a longer period.

    • Gently swirl the funnel instead of shaking vigorously.

    • Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase, which can help to break the emulsion.

    • If the emulsion persists, filtering the entire mixture through a pad of Celite or glass wool can sometimes be effective.

Issue 2: Co-elution of Ether and Alcohol During Column Chromatography

Symptoms:

• Fractions collected from the column show a mixture of 2-methylbutyl benzyl ether and one or more alcohol byproducts, as determined by TLC or NMR analysis.

Root Causes & Solutions:

• Inappropriate Solvent System: The polarity of the eluent is critical for achieving good separation on a silica gel column.[5]

  • Solution: The polarity of the solvent system needs to be optimized. Start with a low polarity eluent (e.g., hexane or petroleum ether) and gradually increase the polarity by adding a more polar solvent like ethyl acetate or dichloromethane. A typical starting point for separating ethers from alcohols is a 95:5 or 90:10 mixture of hexane:ethyl acetate. Use thin-layer chromatography (TLC) to determine the optimal solvent system before running the column.

• Column Overloading: Applying too much crude material to the column will result in broad, overlapping bands.

  • Solution: Use an appropriate amount of silica gel for the amount of crude product. A general rule of thumb is a 50:1 to 100:1 ratio of silica gel to crude material by weight.

• Improper Column Packing: Channels or cracks in the silica gel bed will lead to poor separation.

  • Solution: Ensure the column is packed uniformly. A "slurry packing" method, where the silica gel is mixed with the initial eluent and then poured into the column, is generally preferred over "dry packing."

Issue 3: Inefficient Separation by Distillation

Symptoms:

• The distilled fractions are still contaminated with alcohol byproducts.

• The product begins to decompose at the required distillation temperature.

Root Causes & Solutions:

• Insufficient Boiling Point Difference: For effective fractional distillation, a significant difference in boiling points between the components is required.

  Compound	Boiling Point (°C)
  2-Methyl-1-butanol	127.5[5]
  Benzyl Alcohol	205.3[3][4]
  2-Methylbutyl benzyl ether	~220-240 (estimated)

  • Solution: While there is a substantial difference between 2-methyl-1-butanol and the ether, the boiling point of benzyl alcohol is closer, which may lead to co-distillation. In this case, vacuum distillation is highly recommended. By reducing the pressure, the boiling points of all components are lowered, which can increase the effective boiling point difference and prevent thermal decomposition.

• Inefficient Distillation Column: A simple distillation setup may not provide enough theoretical plates for a clean separation.

  • Solution: Use a fractionating column (e.g., a Vigreux or packed column) between the distillation flask and the condenser to increase the surface area for condensation and vaporization, thereby improving the separation efficiency.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction

• Dissolve the crude reaction mixture in a suitable organic solvent (e.g., diethyl ether, ethyl acetate) in a separatory funnel. The volume of the organic solvent should be sufficient to fully dissolve the crude product.

• Add an equal volume of deionized water to the separatory funnel.

• Stopper the funnel and, while holding the stopper and stopcock firmly, invert the funnel and vent to release any pressure.

• Shake the funnel gently for 1-2 minutes.

• Allow the layers to separate completely. The organic layer (containing the 2-methylbutyl benzyl ether) will typically be the top layer, but it is essential to verify the densities of the solvents used.

• Drain the lower aqueous layer.

• Repeat the washing process (steps 2-6) two more times with deionized water.

• Perform a final wash with brine to help remove any remaining water from the organic layer.

• Drain the organic layer into a clean, dry Erlenmeyer flask.

• Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate).

• Decant or filter the dried organic solution to remove the drying agent.

• Remove the solvent under reduced pressure using a rotary evaporator to obtain the partially purified product.

Protocol 2: Flash Column Chromatography

• Prepare the Column: Secure a glass chromatography column vertically. Add a small plug of cotton or glass wool to the bottom, followed by a thin layer of sand.

• Pack the Column: Prepare a slurry of silica gel in the initial, low-polarity eluent. Pour the slurry into the column, ensuring no air bubbles are trapped. Allow the silica to settle into a uniform bed, draining excess solvent until the solvent level is just above the top of the silica. Add another thin layer of sand on top of the silica bed.

• Load the Sample: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent. Carefully apply the sample to the top of the silica bed using a pipette.

• Elute the Column: Carefully add the eluent to the top of the column. Apply gentle air pressure to the top of the column to force the solvent through the silica gel at a steady rate.

• Collect Fractions: Collect the eluting solvent in a series of test tubes or flasks.

• Monitor the Separation: Monitor the separation by spotting the collected fractions on TLC plates and visualizing the spots under a UV lamp or by using a chemical stain (e.g., potassium permanganate).

• Combine and Evaporate: Combine the fractions containing the pure 2-methylbutyl benzyl ether and remove the solvent using a rotary evaporator.

Visualizations

Sources

• 1. Buy 2-Methylbutyl benzyl ether | 32793-78-5 [smolecule.com]
• 2. Benzyl alcohol - Wikipedia [en.wikipedia.org]
• 3. Benzyl Alcohol | C6H5CH2OH | CID 244 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Methyl-1-butanol - Wikipedia [en.wikipedia.org]
• 5. Benzyl Methyl Ether [drugfuture.com]

Reference Data & Comparative Studies

13C NMR spectroscopy analysis of 2-Methylbutyl benzyl ether

High-Resolution Structural Elucidation: A Comparative Guide to C NMR Analysis of 2-Methylbutyl Benzyl Ether

Executive Summary

In drug development and fine chemical synthesis, 2-Methylbutyl benzyl ether serves as a critical model for protecting group stability and chiral building block validation. While

H NMR is the standard for rapid purity checks, it frequently fails to provide unambiguous structural resolution for this molecule due to the diastereotopic nature of the ether methylene protons adjacent to the chiral center.

This guide objectively compares

C NMR spectroscopy against H NMR and DEPT-135, demonstrating why C is the superior modality for definitive backbone mapping. We provide a validated experimental protocol, predicted spectral data derived from additivity algorithms, and a troubleshooting framework for high-throughput analysis.

Part 1: Structural Context & The "Chiral Conundrum"

To understand the analytical challenge, one must analyze the molecular anatomy. 2-Methylbutyl benzyl ether consists of an aromatic benzyl ring attached via an ether linkage to a branched alkyl chain.

The Analytical Challenge: Diastereotopicity

The molecule contains a chiral center at C2' (the methine carbon).

• In

  H NMR: The protons at C1' (adjacent to the oxygen and the chiral center) are diastereotopic . They are chemically non-equivalent, often appearing as a complex ABX multiplet rather than a clean doublet or singlet. This complicates integration and assignment.

• In

  C NMR: The carbon backbone is simplified. Unless a chiral solvating agent is used, the enantiomers appear identical, and the diastereotopic complexity of the protons is decoupled. This yields sharp, singlet resonances for every unique carbon environment.

Diagram 1: Analytical Workflow

The following decision tree outlines the logical flow for confirming the structure of 2-Methylbutyl benzyl ether.

Figure 1: Analytical decision matrix highlighting the necessity of

C NMR for resolving proton-spectrum ambiguities.

Part 2: Experimental Protocol

This protocol is designed for self-validation . We utilize internal referencing and specific relaxation parameters to ensure all carbon signals, including the slow-relaxing quaternary ipso-carbon, are visible.

Sample Preparation

• Solvent: Chloroform-d (

  ) is the standard. It provides a reliable triplet reference at 77.16 ppm .

• Concentration: Dissolve 30–50 mg of analyte in 0.6 mL of solvent. (Note:

  C requires higher concentration than H due to the 1.1% natural abundance of the isotope).

• Tube: High-quality 5mm NMR tube (Class A or B) to minimize shimming errors.

Acquisition Parameters (Standard 400/500 MHz Instrument)

Parameter	Setting	Rationale
Pulse Sequence	zgpg30 or equivalent	Power-gated proton decoupling (Waltz-16) to remove J-coupling and enable NOE enhancement.
Relaxation Delay (D1)	2.0 - 3.0 seconds	Sufficient for protonated carbons. If quantitative data is needed for the quaternary carbon, increase to >10s (inverse gated decoupling).
Scans (NS)	256 - 1024	Signal-to-noise ratio scales with . Benzyl carbons appear quickly; alkyl methyls may require more scans.
Spectral Width	-10 to 160 ppm	Covers alkyl (10-80 ppm) and aromatic (120-140 ppm) regions.

Part 3: Spectral Analysis & Assignment[1]

The following data compares the theoretical chemical shifts (calculated via additivity rules) with the expected DEPT-135 phases.

The Carbon Skeleton

Molecule:

Comparative Data Table

Carbon Label	Environment	Approx. Shift ( , ppm)	DEPT-135 Phase	H NMR Correlation (Approx)
C-Ar1	Aromatic (Ipso)	138.5	Absent (Quaternary)	No Signal
C-Ar2,6	Aromatic (Ortho)	128.3	Positive (+)	7.30 - 7.35 (m)
C-Ar3,5	Aromatic (Meta)	127.6	Positive (+)	7.30 - 7.35 (m)
C-Ar4	Aromatic (Para)	127.4	Positive (+)	7.25 (m)
C-Bn	Benzylic ( )	73.0	Negative (-)	4.50 (s)
C-1'	Ether Methylene ( )	75.2	Negative (-)	3.2 - 3.4 (m, diastereotopic)
C-2'	Methine ( )	35.0	Positive (+)	1.6 - 1.8 (m)
C-3'	Ethyl Methylene ( )	26.3	Negative (-)	1.1 - 1.5 (m)
C-4'	Branch Methyl ( )	16.6	Positive (+)	0.92 (d)
C-5'	Terminal Methyl ( )	11.3	Positive (+)	0.88 (t)

> Note: Chemical shifts are estimates based on ChemDraw Professional 20.0 prediction algorithms and standard substituent additivity rules [1, 2]. Experimental values may vary by ±1-2 ppm depending on concentration and temperature.

Diagram: Signal Assignment Logic

This Graphviz diagram visualizes how to distinguish the signals using DEPT.

Figure 2: Logical flow for assigning carbon types based on chemical shift regions and DEPT-135 phasing.

Part 4: Comparative Performance

Why choose

C over other methods for this specific molecule?

C NMR vs. H NMR

• Resolution of Backbone: In

  H NMR, the methyl groups (C4' and C5') often overlap in the 0.8–1.0 ppm region, appearing as a distorted triplet/doublet mix. In C NMR, they are distinct peaks at ~11.3 and ~16.6 ppm, separated by over 100 Hz on a standard instrument.

• Diastereotopicity: As noted, the C1' protons are magnetically non-equivalent. This creates a second-order coupling pattern in

  H NMR that can be confused with impurities. C NMR collapses this into a single, clean peak at ~75.2 ppm, confirming the carbon count without ambiguity [3].

C NMR vs. Mass Spectrometry (MS)

• Isomer Differentiation: MS gives the molecular weight (MW 178.27). However, it cannot easily distinguish 2-methylbutyl benzyl ether from its isomer, n-pentyl benzyl ether.

• The

  C Solution: The branching methyl group in 2-methylbutyl benzyl ether creates a unique methine signal (~35 ppm) and shifts the -methylene to ~75 ppm. The linear n-pentyl isomer would lack the methine signal and show different methylene shifts.

Part 5: Troubleshooting & Quality Control

Issue: Missing Quaternary Carbon (Ipso).

• Cause: Long relaxation time (

  ) of the non-protonated carbon.

• Fix: Increase the relaxation delay (

  ) to 5 seconds or add a relaxation agent like Cr(acac) .

Issue: Solvent Peak Interference.

• Cause:

  triplet at 77.16 ppm overlaps with the ether carbons (73-75 ppm).

• Fix: Use Benzene-

  ( , triplet at 128.06 ppm) to shift the solvent window away from the aliphatic ether region [4].

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.

• Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.

• Reich, H. J. (2023). Structure Determination Using NMR. University of Wisconsin-Madison.

• Fulmer, G. R., et al. (2010). "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics, 29(9), 2176–2179.

A Comparative Guide to the Spectroscopic Identification of 2-Methylbutyl Benzyl Ether using FTIR

For researchers, scientists, and professionals in drug development, the unambiguous identification of chemical compounds is a cornerstone of scientific rigor. This guide provides an in-depth technical comparison for the identification of 2-Methylbutyl benzyl ether, a common ether in organic synthesis, focusing on the utility of Fourier-Transform Infrared (FTIR) spectroscopy. We will explore the characteristic absorption bands, compare its spectral features with potential synthetic precursors and isomers, and contrast the capabilities of FTIR with alternative analytical techniques like Nuclear Magnetic Resonance (NMR) and Gas Chromatography-Mass Spectrometry (GC-MS).

The Role of FTIR in Structural Elucidation

FTIR spectroscopy is a powerful and rapid technique for identifying functional groups within a molecule. The principle lies in the absorption of infrared radiation by specific molecular vibrations (stretching, bending, rocking). Each functional group has a characteristic absorption frequency, providing a unique "fingerprint" of the molecule. While FTIR is excellent for identifying the presence of certain bonds, for a complete structural determination, it is often used in conjunction with other techniques like NMR.[1]

Predicted FTIR Absorption Profile of 2-Methylbutyl Benzyl Ether

The structure of 2-Methylbutyl benzyl ether contains several key functional groups that give rise to a predictable FTIR spectrum: an aromatic (benzyl) group, an ether linkage (C-O-C), and aliphatic (2-methylbutyl) chains.

Functional Group	Vibrational Mode	Expected Absorption Range (cm⁻¹)	Intensity
Aromatic Ring	C-H Stretch	3100 - 3000	Medium to Weak
Aliphatic (Alkyl)	C-H Stretch	3000 - 2850	Strong
Aromatic Ring	C=C Stretch (in-ring)	1600 - 1585 and 1500 - 1400	Medium, often sharp
Aliphatic (Alkyl)	C-H Bend (CH₂, CH₃)	1470 - 1450 and 1370 - 1350	Medium
Ether	C-O-C Asymmetric Stretch	1275 - 1200	Strong
Ether	C-O-C Symmetric Stretch	1150 - 1050	Strong
Aromatic Ring	C-H Out-of-Plane Bend	900 - 675	Strong

Table 1: Predicted FTIR Absorption Bands for 2-Methylbutyl Benzyl Ether.

The most characteristic absorption for an alkyl aryl ether like 2-Methylbutyl benzyl ether is the strong C-O-C stretching band. Phenyl alkyl ethers typically show two strong absorbances for C–O stretching, one around 1250 cm⁻¹ (asymmetric stretch) and another around 1050 cm⁻¹ (symmetric stretch).[2] The presence of both sp² (aromatic) and sp³ (aliphatic) C-H bonds will be clearly distinguishable, with the aromatic C-H stretches appearing just above 3000 cm⁻¹ and the aliphatic C-H stretches appearing just below this value.[1]

Comparative Spectral Analysis: Distinguishing from Precursors and Isomers

A common synthetic route to 2-Methylbutyl benzyl ether is the Williamson ether synthesis, reacting 2-methyl-1-butanol with benzyl bromide in the presence of a base.[3][4][5][6][7] Therefore, it is crucial to be able to distinguish the final product from the starting alcohol, benzyl alcohol (a potential side-product), and other isomeric ethers.

Key Differentiators:

• Absence of O-H band: The most telling sign of a successful ether synthesis is the disappearance of the broad, strong O-H stretching band from the alcohol starting material (typically found around 3550 - 3200 cm⁻¹).

• Presence of strong C-O-C bands: The appearance of the characteristic strong ether C-O-C stretching bands is a positive indicator of product formation.

• Fingerprint Region: The region from 1500 cm⁻¹ to 500 cm⁻¹ is known as the fingerprint region and contains complex vibrations that are unique to the overall molecular structure.[8] While difficult to interpret from first principles, comparing the fingerprint region of the product to that of the starting materials and potential isomers can confirm its identity.

FTIR Comparison with Potential Impurities:

Compound	Key Differentiating FTIR Bands (cm⁻¹)
2-Methylbutyl Benzyl Ether (Product)	Strong C-O-C stretch (~1250 & ~1050) ; Absence of broad O-H
Benzyl Alcohol (Starting Material/Side-Product)	Broad, strong O-H stretch (3550 - 3200) ; C-O stretch (~1050)
2-Methyl-1-butanol (Starting Material)	Broad, strong O-H stretch (3550 - 3200) ; C-O stretch (~1050)
Benzyl Butyl Ether (Isomer)	Very similar spectrum; minor differences in C-H bending (fingerprint region)

Table 2: Key FTIR Bands for Differentiating 2-Methylbutyl Benzyl Ether from Related Compounds.

Experimental Protocol: Acquiring an FTIR Spectrum of a Liquid Sample

Objective: To obtain a high-quality FTIR spectrum of a liquid sample, such as 2-Methylbutyl benzyl ether, using a salt plate method.

Materials:

• FTIR Spectrometer

• Clean, dry NaCl or KBr salt plates

• Pasteur pipette

• Sample of 2-Methylbutyl benzyl ether

• Volatile solvent for cleaning (e.g., dichloromethane or acetone)

• Lens tissue

Procedure:

• Background Spectrum: Ensure the sample compartment of the FTIR spectrometer is empty and clean. Run a background spectrum to account for atmospheric CO₂ and water vapor.

• Sample Preparation: Place one to two drops of the liquid sample onto the center of one salt plate using a clean Pasteur pipette.

• Assemble the Salt Plates: Carefully place the second salt plate on top of the first, spreading the liquid into a thin, uniform film. Avoid applying excessive pressure, which could damage the plates.

• Acquire the Spectrum: Place the assembled salt plates into the sample holder of the spectrometer and acquire the sample spectrum.

• Cleaning: After analysis, disassemble the salt plates and rinse them with a minimal amount of a volatile solvent. Gently wipe the plates dry with a clean lens tissue. Store the plates in a desiccator to prevent moisture absorption.

Alternative Analytical Techniques: A Comparative Overview

While FTIR is a valuable tool, a comprehensive identification strategy often involves orthogonal techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. For 2-Methylbutyl benzyl ether, ¹H NMR would show distinct signals for the aromatic protons, the benzylic protons (-CH₂-), and the protons of the 2-methylbutyl group, with characteristic chemical shifts and splitting patterns. ¹³C NMR would similarly show unique signals for each carbon atom in the molecule. NMR is generally more powerful than FTIR for unambiguous structure determination of a pure substance.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS combines the separation power of gas chromatography with the detection capabilities of mass spectrometry. This technique is particularly useful for analyzing mixtures and for providing molecular weight information.

For 2-Methylbutyl benzyl ether, the mass spectrum would show a molecular ion peak (M⁺) corresponding to its molecular weight. The fragmentation pattern is also highly informative. Aromatic ethers typically exhibit a prominent molecular ion due to the stability of the benzene ring.[9][10] A key fragmentation pathway for benzyl ethers is the cleavage of the C-C bond beta to the aromatic ring, leading to the formation of a stable tropylium ion at m/z = 91, which is often the base peak. Other characteristic fragments arise from cleavage alpha to the ring (m/z 77) and rearrangements.[9][10]

Technique	Information Provided	Strengths	Limitations
FTIR	Functional groups present	Fast, non-destructive, inexpensive	Limited structural information for complex molecules
NMR	Detailed carbon-hydrogen framework	Unambiguous structure determination	Slower, more expensive, requires larger sample amounts
GC-MS	Molecular weight, fragmentation pattern, separation of mixtures	High sensitivity, excellent for mixture analysis	Destructive technique, may not be suitable for thermally labile compounds

Table 3: Comparison of Analytical Techniques for the Identification of 2-Methylbutyl Benzyl Ether.

Conclusion

FTIR spectroscopy is an indispensable tool for the rapid identification of 2-Methylbutyl benzyl ether, primarily through the detection of the characteristic C-O-C ether stretching bands and the simultaneous confirmation of aromatic and aliphatic C-H bonds, alongside the crucial absence of an O-H band from precursor alcohols. While FTIR provides strong evidence for the presence of the key functional groups, for unequivocal structural confirmation and purity assessment, it is best employed as part of a multi-technique approach, complemented by the detailed structural insights from NMR and the separation and fragmentation data from GC-MS. This integrated analytical workflow ensures the highest level of confidence in the identity and quality of the synthesized compound.

Visualizing the Analysis

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. 18.8 Spectroscopy of Ethers – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 3. pubs.acs.org [pubs.acs.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. m.youtube.com [m.youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. ORGANIC SPECTROSCOPY INTERNATIONAL: MASS SPECTRUM OF ETHERS [orgspectroscopyint.blogspot.com]
• 10. GCMS Section 6.13 [people.whitman.edu]

High-Resolution Mass Spectrometry (HRMS) Characterization of 2-Methylbutyl Benzyl Ether: A Comparative Technical Guide

Executive Summary

2-Methylbutyl benzyl ether (FEMA 3698) is a high-value flavoring agent known for its fruity, berry-like, and tropical nuances. In complex matrices (e.g., natural extracts, bio-fermentation broths), its identification is frequently compromised by isobaric terpenes and isomeric ethers (e.g., n-pentyl benzyl ether).

This guide objectively compares High-Resolution Mass Spectrometry (HRMS) —specifically GC-Q-TOF and GC-Orbitrap—against standard Unit Resolution GC-MS (Quadrupole) and NMR. We demonstrate that while Quadrupole MS is sufficient for library matching, HRMS is the requisite tool for formula confirmation and deconvolution of isobaric interferences in trace analysis.

The Analytical Challenge: Isobaric Complexity

The primary challenge in analyzing 2-Methylbutyl benzyl ether (

) lies in distinguishing it from co-eluting compounds with similar nominal masses.

• Target Molecule: 2-Methylbutyl benzyl ether (

  )

• Nominal Mass: 178 Da

• Common Interferences (Nominal 178 Da):

  • Terpenoids: Various sesquiterpene fragments or oxidation products (

    or ).

  • Isomers: Pentyl benzyl ether (positional isomer).

Standard quadrupole MS cannot distinguish between a mass defect of 178.1358 (Ether) and 178.1721 (Hydrocarbon). HRMS resolves this by measuring the exact mass with sub-ppm accuracy.

Comparative Analysis: HRMS vs. Alternatives

The following table contrasts the performance of HRMS against industry-standard alternatives for this specific application.

Table 1: Performance Matrix for 2-Methylbutyl Benzyl Ether Analysis

Feature	HRMS (GC-Q-TOF)	Unit Resolution (GC-Quad)	NMR ( H / C)
Primary Utility	Formula Confirmation & Unknown ID	Routine Quant & Library Matching	Structural Connectivity
Mass Accuracy	< 2 ppm (Exact Mass)	0.1 - 1.0 Da (Nominal)	N/A
Resolving Power	> 20,000 - 60,000	Unit Resolution	N/A
Sensitivity	High (fg to pg range)	High (pg range)	Low (mg range required)
Differentiation	Distinguishes from	Cannot distinguish isobars	Distinguishes Isomers
Sample State	Complex Mixtures (Trace)	Complex Mixtures (Trace)	Pure Isolate Required

Verdict: HRMS is the superior choice for trace-level identification in complex mixtures where isolation for NMR is impossible.

Technical Deep Dive: HRMS Characterization

Exact Mass Validation

For 2-Methylbutyl benzyl ether, the theoretical exact mass is calculated based on the most abundant isotopes (

C, H, O).

• Formula:

• Calculation:

• Theoretical Monoisotopic Mass (

  ): 178.13576 Da

Experimental Observation: In a calibrated GC-Q-TOF system, the observed mass typically falls within 178.1355 – 178.1360 , yielding a mass error of < 1.5 ppm, unambiguously confirming the elemental composition.

Fragmentation Mechanism (EI Source)

Under Electron Ionization (70 eV), 2-Methylbutyl benzyl ether follows a distinct fragmentation pathway driven by the stability of the aromatic ring.

• Molecular Ion (

  ): m/z 178.1358 (Often weak intensity).

• Primary Cleavage (Benzylic C-O bond): The bond between the benzyl carbon and the ether oxygen is cleaved.

  • Generates the Tropylium ion (

    ) .

  • Exact Mass: 91.0542 Da.

  • Significance: This is the Base Peak (100% relative abundance).[1][2]

• Secondary Rearrangement: Hydrogen transfer can lead to a Benzyl alcohol radical cation (

  ) at m/z 108.0570.

• Alkyl Fragmentation: The 2-methylbutyl chain (

  ) fragments further, showing peaks at m/z 71 ( ) and m/z 43 ( ).

Visualization: Fragmentation Pathway

The following diagram illustrates the mechanistic cleavage of the molecule under EI conditions.

Figure 1: Electron Ionization (EI) fragmentation pathway of 2-Methylbutyl benzyl ether showing exact masses.

Experimental Protocol: GC-Q-TOF Workflow

This protocol is designed for a self-validating analysis using an Agilent 7200 Q-TOF or equivalent Thermo Orbitrap GC system.

Sample Preparation

• Matrix: Flavor concentrate or Essential Oil.

• Dilution: 1:100 in HPLC-grade Hexane or MTBE.

• Internal Standard: Deuterated Benzyl Ether (

  -Benzyl Ether) added at 10 ppm for retention time locking.

Instrumental Parameters

• Column: DB-5MS UI (30m x 0.25mm x 0.25µm). Rationale: Low bleed is critical for accurate mass analysis of trace components.

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

• Inlet: Split/Splitless, 250°C. Split ratio 10:1.

• Oven Program:

  • 40°C (hold 2 min).

  • Ramp 10°C/min to 280°C.

  • Hold 5 min.

• Ion Source: EI (70 eV), Source Temp 230°C. Note: Higher temps may induce excessive fragmentation, reducing M+ visibility.

• Mass Analyzer (Q-TOF):

  • Mode: High Resolution (>25,000 FWHM).

  • Acquisition Rate: 5 Hz.

  • Mass Range: m/z 40 – 400.[3]

  • Calibration: PFTBA (Perfluorotributylamine) tuned daily.

Data Processing Workflow

The following logic ensures data integrity and removes false positives.

Figure 2: Analytical workflow for confident identification using HRMS data processing.

Conclusion

For the analysis of 2-Methylbutyl benzyl ether , HRMS provides the necessary rigor that standard GC-MS lacks. By leveraging exact mass measurement (m/z 178.1358) and specific fragmentation ions (m/z 91.0542), researchers can confidently differentiate this ether from isobaric terpenes and oxidation byproducts common in flavor matrices. While NMR remains the gold standard for de novo structural elucidation, GC-HRMS is the definitive tool for identification in complex, trace-level mixtures.

References

• NIST Chemistry WebBook. 2-Methylbutyl benzyl ether Mass Spectrum and Constants. National Institute of Standards and Technology.[4][5][6][7][8] Available at: [Link]

• Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer International Publishing.

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra.[3][8][9][10][11][12][13][14] University Science Books. (Context: Benzyl ether fragmentation mechanisms).

• Flavor and Extract Manufacturers Association (FEMA).FEMA Flavor Ingredient Library: 2-Methylbutyl benzyl ether (FEMA 3698).

Sources

• 1. mass spectrum of 2-methylbutane fragmentation pattern of m/z m/e ions for analysis and identification of isopentane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. mass spectrum of 2-methylbut-1-ene fragmentation pattern of m/z m/e ions for analysis and identification of 2-methylbut-1-ene image diagram 2-methyl-1-butene doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. massbank.eu [massbank.eu]
• 4. Welcome to the NIST WebBook [webbook.nist.gov]
• 5. NIST Chemistry WebBook [webbook.nist.gov]
• 6. methyl 2-methylbutyl ether -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT) [wtt-pro.nist.gov]
• 7. ethyl 2-methylbutyl ether [webbook.nist.gov]
• 8. Propane, 2-methoxy-2-methyl- [webbook.nist.gov]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. youtube.com [youtube.com]
• 11. rroij.com [rroij.com]
• 12. GC-MS: A Key Tool for Flavor and Fragrance Analysis [hplcvials.com]
• 13. researchgate.net [researchgate.net]
• 14. GCMS Section 6.13 [people.whitman.edu]

Technical Guide: Distinguishing 2-Methylbutyl Benzyl Ether from Structural Isomers

Executive Summary

In pharmaceutical synthesis and fine chemical manufacturing, 2-Methylbutyl benzyl ether (CAS 32793-78-5) is frequently encountered as an intermediate or solvent derivative. Its structural isomers—specifically 3-methylbutyl benzyl ether (Isoamyl benzyl ether) and n-pentyl benzyl ether —possess nearly identical boiling points and polarity, rendering standard separation techniques like TLC or simple distillation insufficient for positive identification.

This guide provides a definitive analytical framework for distinguishing 2-methylbutyl benzyl ether from its isomers. The methodology prioritizes High-Field 1H NMR spectroscopy as the primary validation tool, supported by 13C NMR and Mass Spectrometry (GC-MS) .

The Structural Landscape

The molecular formula

allows for several ether isomers. The critical distinction lies in the branching of the alkyl chain attached to the benzyloxy group.

Compound Name	Structure	CAS Number	Key Feature
2-Methylbutyl benzyl ether		32793-78-5	Chiral center at C2; Branched at -position.[1][2][3][4][5]
3-Methylbutyl benzyl ether (Isoamyl)		122-73-6	Branched at -position; Achiral.
n-Pentyl benzyl ether		5420-17-7	Linear chain; No branching.
Neopentyl benzyl ether		N/A	Quaternary -carbon; Highly symmetric.

Analytical Workflow: Spectroscopic Differentiation

Nuclear Magnetic Resonance (NMR) Strategy

The most robust method for differentiation is 1H NMR , specifically analyzing the splitting pattern of the oxymethylene protons (

) and the integration of the methyl groups.

Mechanism of Differentiation

• Oxymethylene Splitting (

  ):

  • 2-Methylbutyl: The methylene protons are adjacent to a single methine proton (

    ). According to the rule, this results in a doublet (or a complex ABX pattern due to the adjacent chiral center).

  • 3-Methylbutyl & n-Pentyl: The methylene protons are adjacent to a methylene group (

    ). This results in a triplet .

  • Neopentyl: Adjacent to a quaternary carbon (no protons). This results in a singlet .

• Methyl Group Analysis:

  • 2-Methylbutyl: Contains two distinct methyl signals : one doublet (branch at C2) and one triplet (terminal C4).

  • 3-Methylbutyl: Contains two equivalent methyls appearing as a single large doublet (6H integration).

  • n-Pentyl: Contains one methyl appearing as a triplet.

Comparative NMR Data Table

Feature	2-Methylbutyl Benzyl Ether (Target)	3-Methylbutyl Benzyl Ether (Isoamyl)	n-Pentyl Benzyl Ether
Shift	3.25 - 3.35 ppm	3.45 - 3.55 ppm	3.40 - 3.50 ppm
Splitting	Doublet ( ) or	Triplet ( )	Triplet ( )
Methyl Region	0.90 ( , 3H), 0.95 ( , 3H)	0.92 ( , 6H)	0.90 ( , 3H)
13C Aliphatic Signals	5 signals (distinct carbons)	4 signals (2 methyls equiv.)	5 signals (linear)

Mass Spectrometry (GC-MS)

While all isomers show a base peak at

91 (Tropylium ion, ) and a weak molecular ion at 178 , fragmentation of the alkyl chain provides secondary confirmation.

• 2-Methylbutyl: Significant fragment at

  57 (sec-butyl cation rearrangement) and 71 .

• 3-Methylbutyl: Prominent peak at

  43 (Isopropyl cation, ) due to the terminal gem-dimethyl group.

Decision Logic Visualization

The following decision tree outlines the logical flow for identifying the specific isomer using 1H NMR data.

Figure 1: NMR-based decision matrix for distinguishing

ether isomers.

Experimental Protocols

Sample Preparation for NMR

Objective: Obtain high-resolution spectra to resolve coupling constants (

).

• Solvent Selection: Use CDCl3 (Deuterated Chloroform) with 0.03% TMS as an internal standard.

  • Reasoning: CDCl3 minimizes viscosity broadening compared to DMSO, essential for resolving the subtle splitting of the 2-methylbutyl doublet.

• Concentration: Dissolve 10-15 mg of the ether oil in 0.6 mL of solvent.

  • Note: Avoid high concentrations (>50 mg/mL) which can cause signal broadening due to viscosity/aggregation.

• Acquisition Parameters:

  • Frequency: 400 MHz or higher recommended.

  • Scans: 16 (1H), 256 (13C).

  • Pulse Delay (D1): Set to 2.0 seconds to ensure accurate integration of methyl protons with different relaxation times.

Synthesis Verification (Self-Validation)

If the identity is ambiguous, perform a spiking experiment :

• Obtain a commercial standard of 3-methylbutyl benzyl ether (Isoamyl, CAS 122-73-6).

• Add 5 µL of the standard to your NMR tube.

• Result: If your sample is the 2-methyl isomer, you will see a distinct new set of signals (e.g., the 6H doublet of the isoamyl group) appearing alongside your sample's signals. If the signals perfectly overlap, your sample is the isoamyl isomer.

References

• National Institute of Standards and Technology (NIST) . (2023). Benzyl isopentyl ether Mass Spectrum. NIST Chemistry WebBook, SRD 69.[6] Retrieved February 6, 2026, from [Link]

• Whitesides, G. M., et al. (1965). The Configurational Stability of Primary Grignard Reagents. Defense Technical Information Center. Retrieved February 6, 2026, from [Link]

Sources

• 1. Isoamyl benzyl ether | C12H18O | CID 31227 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Allyl benzyl ether | C10H12O | CID 84542 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. citral ethylene glycol acetal [thegoodscentscompany.com]
• 4. Buy 2-Methylbutyl benzyl ether | 32793-78-5 [smolecule.com]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. Benzyl isopentyl ether [webbook.nist.gov]

A Comparative Guide to Reference Standards for the Analysis of 2-Methylbutyl benzyl ether

For researchers, scientists, and drug development professionals engaged in the synthesis and characterization of novel chemical entities, the accuracy and reliability of analytical data are paramount. This guide provides an in-depth technical comparison of reference standards for the analysis of 2-Methylbutyl benzyl ether, a versatile intermediate in organic synthesis.[1] Given the current landscape where a commercially available Certified Reference Material (CRM) for this specific compound is not readily found, this document will explore the ideal scenario of utilizing a CRM and contrast it with the practical and necessary steps for qualifying a synthesized or purchased batch of 2-Methylbutyl benzyl ether as an in-house reference standard.

The Gold Standard: The Ideal Certified Reference Material (CRM)

A Certified Reference Material is the metrological anchor for any analytical measurement, providing traceability and confidence in the obtained results.[2] In an ideal world, a CRM for 2-Methylbutyl benzyl ether would be readily available from a reputable supplier such as Sigma-Aldrich (Supelco), Cerilliant, or LGC Standards. Such a standard would be accompanied by a comprehensive Certificate of Analysis (CoA) detailing the following critical information:

Table 1: Specifications of an Ideal Certified Reference Material for 2-Methylbutyl benzyl ether

Parameter	Ideal Specification	Rationale
Purity (by a primary method, e.g., qNMR)	≥ 99.5%	Ensures minimal interference from impurities in quantitative analysis.
Identity Confirmation	Confirmed by ¹H NMR, ¹³C NMR, and Mass Spectrometry	Provides unequivocal structural confirmation of the analyte.
Assay (by a secondary method, e.g., GC-FID)	Value and uncertainty reported (e.g., 99.7 ± 0.2 %)	Allows for accurate calculation of the concentration of the analyte in samples.
Water Content (by Karl Fischer titration)	≤ 0.1%	Water can affect the stability and accurate weighing of the reference material.
Residual Solvents (by Headspace GC)	Below ICH limits	Ensures that residual solvents from the synthesis do not contribute to the measured response.
Traceability	Traceable to SI units	Establishes a direct link to the international system of units, ensuring global comparability of results.
Homogeneity and Stability Data	Provided	Guarantees the consistency of the material within and between units and over its shelf life.

The use of such a well-characterized CRM would streamline method validation and routine analysis, providing a direct and reliable calibrant.

The Practical Reality: Qualifying an In-House Reference Standard

In the absence of a commercial CRM, laboratories must undertake the rigorous process of qualifying a batch of 2-Methylbutyl benzyl ether to serve as an in-house reference standard. This process, while demanding, is essential for generating scientifically sound and defensible data. The following sections provide a comprehensive guide to this process.

Workflow for Qualifying an In-House Reference Standard

Caption: Workflow for the qualification of an in-house reference standard for 2-Methylbutyl benzyl ether.

Step 1: Synthesis and Purification

2-Methylbutyl benzyl ether is commonly synthesized via the Williamson ether synthesis, reacting 2-methyl-1-butanol with a benzyl halide (e.g., benzyl bromide or chloride) in the presence of a strong base.[3][4][5][6] This synthesis route can lead to several potential impurities that must be removed.

Potential Impurities:

• Unreacted Starting Materials: 2-methyl-1-butanol, benzyl bromide/chloride.

• Byproducts: Dibenzyl ether (from the reaction of benzyl bromide with the benzyl alkoxide), elimination products.

• Reagents: Base residues.

Purification Protocol: Flash Chromatography

Flash chromatography is an effective technique for purifying the synthesized 2-Methylbutyl benzyl ether from polar and non-polar impurities.[7][8][9][10][11]

• Slurry Preparation: Dissolve the crude product in a minimal amount of a non-polar solvent (e.g., hexane).

• Column Packing: Pack a silica gel column with a non-polar solvent system (e.g., 98:2 hexane:ethyl acetate).

• Loading: Carefully load the dissolved crude product onto the top of the silica gel bed.

• Elution: Elute the column with the chosen solvent system, gradually increasing the polarity if necessary to elute the desired product while retaining more polar impurities.

• Fraction Collection: Collect fractions and monitor by Thin Layer Chromatography (TLC) to identify the fractions containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure.

Step 2: Structural Characterization (Orthogonal Methods)

Unequivocal identification of the purified compound is crucial. This is achieved using multiple, independent (orthogonal) analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for elucidating the molecular structure. The expected chemical shifts for 2-Methylbutyl benzyl ether would be consistent with its structure. For example, the benzylic protons would appear as a characteristic singlet, and the protons of the 2-methylbutyl group would show specific splitting patterns.[12][13][14][15]

• Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound. Electron ionization (EI) mass spectrometry of benzyl ethers typically shows a prominent peak for the benzyl cation (m/z 91) due to cleavage of the C-O bond.[16][17][18]

Step 3: Purity Assessment

Purity assessment should be performed using high-resolution chromatographic techniques.

Gas Chromatography with Flame Ionization Detection (GC-FID)

GC-FID is an excellent method for assessing the purity of volatile and semi-volatile compounds like 2-Methylbutyl benzyl ether.

Experimental Protocol: GC-FID for Purity Assessment

• Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A non-polar column, such as a DB-5 or HP-5 (5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

• Injector Temperature: 250 °C.

• Detector Temperature: 300 °C.

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Injection Volume: 1 µL (split injection, e.g., 50:1 split ratio).

• Sample Preparation: Prepare a solution of the purified 2-Methylbutyl benzyl ether in a suitable solvent (e.g., dichloromethane or ethyl acetate) at a concentration of approximately 1 mg/mL.

• Purity Calculation: The purity is determined by the area percent method, where the area of the main peak is divided by the total area of all peaks in the chromatogram.

Caption: Analytical workflow for purity assessment of 2-Methylbutyl benzyl ether by GC-FID.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV provides an orthogonal method to GC-FID for purity determination, particularly for non-volatile impurities.

Experimental Protocol: HPLC-UV for Purity Assessment

• Instrumentation: HPLC system with a UV detector.

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water. For a non-polar compound like 2-Methylbutyl benzyl ether, a higher percentage of organic solvent will be required. A good starting point is 70:30 (v/v) acetonitrile:water.[19][20][21]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: The benzyl group has a UV absorbance around 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a solution of the purified 2-Methylbutyl benzyl ether in the mobile phase at a concentration of approximately 0.5 mg/mL.

• Purity Calculation: Similar to GC-FID, purity is determined by the area percent method.

Caption: Analytical workflow for purity assessment of 2-Methylbutyl benzyl ether by HPLC-UV.

Step 4: Determination of Water Content and Residual Solvents

• Karl Fischer Titration: This is the gold standard for determining the water content in a sample.

• Headspace Gas Chromatography (HS-GC): This technique is used to identify and quantify any residual solvents from the synthesis and purification steps.

Comparison: CRM vs. In-House Qualified Standard

Table 2: Comparison of Commercial CRM and In-House Qualified Reference Standard

Feature	Commercial Certified Reference Material (CRM)	In-House Qualified Reference Standard
Traceability & Comparability	Directly traceable to national or international standards, ensuring high comparability between labs.	Traceability needs to be established and documented; comparability may be lower.
Time and Resource Investment	Minimal; ready to use upon receipt.	Significant investment in synthesis, purification, characterization, and documentation.
Cost	Higher initial purchase price.	Lower initial cost for the chemical, but high hidden costs for qualification.
Confidence in Purity	High, with a comprehensive CoA from an accredited provider.	Confidence depends on the rigor of the in-house qualification process.
Regulatory Acceptance	Generally high and straightforward.	Requires extensive documentation and justification for regulatory submissions.
Availability	Not always available for novel or less common compounds.	Can be prepared on-demand as needed.

Conclusion and Recommendations

For the analysis of 2-Methylbutyl benzyl ether, the absence of a commercially available Certified Reference Material necessitates the qualification of an in-house reference standard. While this process requires a significant investment in time, resources, and expertise, it is a critical step to ensure the generation of high-quality, reliable, and defensible analytical data.

It is strongly recommended to follow a rigorous qualification process that includes:

• High-purity synthesis and purification.

• Unambiguous structural identification using orthogonal methods (NMR and MS).

• Purity assessment by at least two independent chromatographic methods (GC and HPLC).

• Quantification of water and residual solvents.

• Comprehensive documentation of the entire qualification process in a detailed Certificate of Analysis.

By adhering to these principles, researchers can establish an in-house reference standard for 2-Methylbutyl benzyl ether that provides a solid foundation for accurate and reproducible analytical measurements, thereby upholding the scientific integrity of their work.

References

• Chrom Tech, Inc. (2024, November 20). Flash Chromatography Explained: A Comprehensive Guide. Retrieved from [Link]

• Atlanchim Pharma. (2021, October 6). Science About O-Benzyl protecting groups. Retrieved from [Link]

• Reddit. (2022, June 15). separating benzyl bromide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers - Protecting Groups. Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). A convenient procedure for the synthesis of allyl and benzyl ethers from alcohols and phenols. Retrieved from [Link]

• Google Patents. (n.d.). US6320085B1 - Process for the preparation of benzyl-ethers.

• Qvents. (2025, April 14). Qualification of Inhouse Reference Standards and Secondary Standards. Retrieved from [Link]

• European Medicines Agency. (n.d.). ICH Harmonised Tripartite Guideline on Good Manufacturing Practice Guide for Active Pharmaceutical Ingredients Q7. Retrieved from [Link]

• Phenomenex. (n.d.). Chiral HPLC Column. Retrieved from [Link]

• Pharma Knowledge Forum. (2024, April 2). How to Develop HPLC Method for Nonpolar Compounds. Retrieved from [Link]

• ResearchGate. (2014, October 1). How does one separate Benzyl bromide from the reaction mixture? Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• World Health Organization. (n.d.). Annex 3 - General guidelines for the establishment, maintenance and distribution of chemical reference substances. Retrieved from [Link]

• Organic Syntheses. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

• European Medicines Agency. (n.d.). Q 3 B (R2) Impurities in New Drug Products. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• Tamang, S. R., Cozzolino, A. F., & Findlater, M. (n.d.).

• ResearchGate. (2025, August 9). Development and Application of Crown Ether-based HPLC Chiral Stationary Phases | Request PDF. Retrieved from [Link]

• MDPI. (n.d.). Systematic Review of HPLC Methods Using UV Detection for Quantification of Vitamin E in Human Plasma. Retrieved from [Link]

• National Institutes of Health. (n.d.). Convenient method for preparing benzyl ethers and esters using 2-benzyloxypyridine. Retrieved from [Link]

• National Institutes of Health. (n.d.). Recommendations and Best Practices for Reference Standards and Reagents Used in Bioanalytical Method Validation. Retrieved from [Link]

• UCT Science. (n.d.). SOP: FLASH CHROMATOGRAPHY. Retrieved from [Link]

• ResearchGate. (2025, August 6). Fragmentation Mechanisms of Protonated Benzylamines. Electrospray Ionisation-Tandem Mass Spectrometry Study and ab Initio Molecular Orbital Calculations | Request PDF. Retrieved from [Link]

• PharmaGuru. (2025, June 15). HPLC Method for Nonpolar Molecules: How To Develop. Retrieved from [Link]

• ACS Publications. (n.d.). Ion-neutral complexes resulting from dissociative protonation: Fragmentation of α-furanylmethyl benzyl ethers and 4-N,N-dimethylbenzyl benzyl ethers | Journal of the American Society for Mass Spectrometry. Retrieved from [Link]

• ResearchGate. (2023, January 11). Crystallization of benzyl oleat? Retrieved from [Link]

• IntuitionLabs. (n.d.). Guide to ICH Q7, Q8, & Q9: GMP, QbD, and QRM Standards. Retrieved from [Link]

• Borer, M. (2019, March 12).

• LCGC International. (n.d.). A Strategy for Developing HPLC Methods for Chiral Drugs. Retrieved from [Link]

• Chemistry LibreTexts. (2021, May 2). 1.5: Flash Chromatography. Retrieved from [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]

• Pharmaceutical Technology. (2009, April 2). Reference-Standard Material Qualification. Retrieved from [Link]

• Dostal, J., et al. (2006). 17O NMR parameters of some substituted benzyl ethers components: Ab initio study.

• Organic Syntheses. (2009, January 12). Working with Hazardous Chemicals. Retrieved from [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2006, October 25). ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2). Retrieved from [Link]

• National Institutes of Health. (n.d.). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Retrieved from [Link]

• National Institutes of Health. (n.d.). Development of an HPLC–UV assay method for the simultaneous quantification of nine antiretroviral agents in the plasma of HIV-infected patients. Retrieved from [Link]

• European Medicines Agency. (2015, July 23). ICH guideline Q7 on good manufacturing practice for active pharmaceutical ingredients – questions and answers. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). The Mass Spectrometry of para-Substituted Benzyl Nitrates. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. qvents.in [qvents.in]
• 3. atlanchimpharma.com [atlanchimpharma.com]
• 4. Benzyl Ethers [organic-chemistry.org]
• 5. ias.ac.in [ias.ac.in]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chromtech.com [chromtech.com]
• 8. Chromatography [chem.rochester.edu]
• 9. orgsyn.org [orgsyn.org]
• 10. science.uct.ac.za [science.uct.ac.za]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Benzyl methyl ether(538-86-3) 1H NMR spectrum [chemicalbook.com]
• 13. rsc.org [rsc.org]
• 14. Benzyl ether(103-50-4) 1H NMR [m.chemicalbook.com]
• 15. BENZYL BUTYL ETHER(588-67-0) 1H NMR spectrum [chemicalbook.com]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. cdnsciencepub.com [cdnsciencepub.com]
• 19. pharmaguru.co [pharmaguru.co]
• 20. pharmaguru.co [pharmaguru.co]
• 21. Developing HPLC Methods [sigmaaldrich.com]